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Core Science & Biosynthesis

Foundational

A Comprehensive Technical Guide to the Stability and Handling of 2-Methyloxazole-5-carbonyl chloride

Prepared by: Gemini, Senior Application Scientist Executive Summary 2-Methyloxazole-5-carbonyl chloride is a highly reactive heterocyclic acyl chloride, valued as a versatile building block in medicinal chemistry and dru...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Gemini, Senior Application Scientist

Executive Summary

2-Methyloxazole-5-carbonyl chloride is a highly reactive heterocyclic acyl chloride, valued as a versatile building block in medicinal chemistry and drug development. Its utility is intrinsically linked to the high reactivity of the carbonyl chloride group, which also renders it susceptible to degradation, primarily through hydrolysis. This guide provides an in-depth analysis of the compound's chemical stability, outlines the principal degradation pathways, and establishes rigorous, field-proven protocols for its storage, handling, and use. Adherence to these guidelines is critical for ensuring experimental reproducibility, maximizing reaction yields, and maintaining a safe laboratory environment.

Introduction

The oxazole scaffold is a prominent feature in numerous pharmacologically active compounds. Consequently, functionalized oxazoles like 2-Methyloxazole-5-carbonyl chloride serve as crucial intermediates for introducing this moiety into target molecules. The compound's primary function is as an acylating agent, enabling the formation of amides, esters, and other carbonyl derivatives. However, the electrophilic nature of the acyl chloride group makes the compound acutely sensitive to nucleophilic attack, especially by ambient moisture. This technical guide synthesizes foundational chemical principles with practical laboratory procedures to provide researchers, scientists, and drug development professionals with the expertise needed to manage this reactive intermediate effectively.

Core Chemical Profile and Inherent Reactivity

Molecular Structure

The structure of 2-Methyloxazole-5-carbonyl chloride features two key functional groups that dictate its chemical behavior: the reactive acyl chloride and the heterocyclic oxazole ring.

Caption: Molecular structure of 2-Methyloxazole-5-carbonyl chloride.

The Acyl Chloride Moiety: A Locus of High Reactivity

The carbon atom of the carbonyl chloride group is highly electrophilic due to the electron-withdrawing effects of both the adjacent oxygen and chlorine atoms. This makes it an excellent target for a wide range of nucleophiles. The primary stability concern arises from its violent reaction with water.[1][2] This moisture sensitivity is the single most critical factor governing the compound's storage and handling.[2]

The Oxazole Ring: Considerations for Stability

While generally more stable than the acyl chloride, the oxazole ring system can be susceptible to cleavage under strongly acidic or basic conditions.[3] The hydrolysis of the acyl chloride group produces hydrogen chloride (HCl) gas, which can, in turn, create a localized acidic microenvironment.[1] This underscores the importance of preventing initial hydrolysis, as the degradation product can potentially catalyze further decomposition of the heterocyclic core.

Primary Degradation Pathway: Hydrolysis

The most significant and rapid degradation pathway for 2-Methyloxazole-5-carbonyl chloride is hydrolysis. This occurs upon exposure to water or atmospheric moisture, converting the acyl chloride into the corresponding, and far less reactive, carboxylic acid.

Mechanism of Hydrolysis

The reaction proceeds via a nucleophilic acyl substitution mechanism. A water molecule attacks the electrophilic carbonyl carbon, leading to a tetrahedral intermediate. This intermediate then collapses, expelling a chloride ion and a proton to yield 2-Methyloxazole-5-carboxylic acid and hydrogen chloride.

G A 2-Methyloxazole-5-carbonyl chloride (Reactive) C Tetrahedral Intermediate (Unstable) A->C Nucleophilic Attack B H₂O (Water/Moisture) B->C D 2-Methyloxazole-5-carboxylic acid (Inactive for Acylation) C->D Collapse of Intermediate E HCl (Corrosive Gas) C->E Elimination

Caption: Primary degradation pathway of 2-Methyloxazole-5-carbonyl chloride.

Consequences of Degradation
  • Loss of Purity and Yield: The primary consequence is the conversion of the desired reactive species into an inactive carboxylic acid, leading to significantly lower yields in subsequent acylation reactions.

  • Reaction Complications: The generation of HCl gas can react with acid-sensitive functional groups in the reaction mixture and neutralize amine bases, complicating reaction stoichiometry.[1]

  • Safety Hazards: The release of corrosive HCl gas is a significant safety concern, causing irritation to the respiratory system and skin.[1][4]

Recommended Storage and Handling Protocols

Given the compound's high reactivity with moisture, stringent storage and handling procedures are mandatory.

Long-Term Storage

Proper long-term storage is essential to maintain the integrity and reactivity of the compound. The following conditions are based on best practices for highly reactive acyl chlorides.[2][5][6]

ParameterRecommended ConditionRationale
Atmosphere Inert Gas (Argon or Nitrogen)Prevents contact with atmospheric moisture, the primary degradation agent.[5][6]
Temperature Cool, Refrigerated (2-8°C)Reduces the rate of any potential decomposition reactions.
Container Tightly Sealed, Dry Glass BottleMust have a secure, moisture-proof seal. Containers must be carefully resealed after use.[5][7]
Location Dry, Well-Ventilated, Fireproof AreaStore away from incompatible materials, heat, and ignition sources.[4][7]
Incompatible Materials Water, Alcohols, Amines, Strong Bases, Strong Oxidizing AgentsThese substances will react exothermically and often violently with the acyl chloride.[2]
Safe Handling and Personal Protective Equipment (PPE)

All manipulations must be performed with the assumption that the material is hazardous.[4]

  • Work Area: All work must be conducted within a certified chemical fume hood to contain corrosive vapors and provide adequate ventilation.[6][8][9]

  • Personal Protective Equipment (PPE):

    • Eye Protection: Tightly fitting safety goggles and a full-face shield are mandatory.[5]

    • Hand Protection: Use chemical-resistant gloves (e.g., butyl rubber or laminate film). Always inspect gloves before use and use proper removal techniques.[5]

    • Body Protection: Wear a lab coat and appropriate protective clothing.[4]

  • Dispensing: Use dry glassware and syringes. If transferring under an inert atmosphere, ensure all equipment is properly dried and purged.

Standard Operating Procedure: Use in an Acylation Reaction

This section provides a generalized, self-validating workflow for a typical acylation reaction (amide formation) using 2-Methyloxazole-5-carbonyl chloride.

Objective

To demonstrate the safe and effective use of 2-Methyloxazole-5-carbonyl chloride in a standard amide bond formation reaction with a primary amine.

Materials & Equipment
  • 2-Methyloxazole-5-carbonyl chloride

  • Primary amine (e.g., benzylamine)

  • Anhydrous aprotic solvent (e.g., Dichloromethane, THF)

  • Tertiary amine base (e.g., Triethylamine, DIPEA)

  • Dry, oven-dried glassware (round-bottom flask, dropping funnel)

  • Inert gas supply (Argon or Nitrogen) with manifold

  • Magnetic stirrer and stir bar

  • Syringes and needles

Step-by-Step Experimental Workflow

G cluster_prep Preparation (Inert Atmosphere) cluster_addition Reagent Addition (Critical Step) cluster_reaction Reaction & Quench cluster_workup Workup & Purification A 1. Assemble dry glassware under Argon/N₂ B 2. Dissolve amine & base in anhydrous solvent A->B C 3. Cool solution to 0°C (ice bath) B->C D 4. Prepare solution of Acyl Chloride in anhydrous solvent C->D E 5. Add Acyl Chloride solution dropwise to amine mixture over 15-30 min D->E F 6. Allow reaction to warm to RT and stir for 2-4 hours E->F G 7. Monitor reaction by TLC/LC-MS F->G H 8. Quench reaction with water or sat. NaHCO₃ G->H I 9. Perform aqueous workup H->I J 10. Dry organic layer and concentrate I->J K 11. Purify product (e.g., chromatography) J->K

Caption: Standard experimental workflow for an acylation reaction.

Rationale and Critical Control Points
  • Inert Atmosphere (Step 1): This is the most critical control point. Failure to exclude moisture will lead to the hydrolysis of the starting material, drastically reducing the yield.[5][8]

  • Acid Scavenger (Step 2): A non-nucleophilic tertiary amine base is added to neutralize the HCl generated during the reaction. This prevents the protonation and deactivation of the primary amine nucleophile.

  • Controlled Addition at 0°C (Step 5): Acylation reactions are highly exothermic. Slow, dropwise addition at a reduced temperature helps to control the reaction rate, prevent side reactions, and ensure safety.

  • Reaction Monitoring (Step 7): Verifying the consumption of the starting material by an appropriate analytical technique (TLC, LC-MS) is crucial before quenching the reaction. This confirms the reaction has gone to completion and validates the integrity of the starting material.

Troubleshooting Guide

Observed ProblemPotential CauseRecommended Solution
Low or No Product Yield Degradation of 2-Methyloxazole-5-carbonyl chloride due to improper storage or handling (moisture exposure).Procure fresh reagent and ensure all future handling is under strict anhydrous and inert conditions. Verify the integrity of the inert atmosphere setup.
Insufficient base to scavenge HCl, leading to protonation of the nucleophile.Use at least 2.2 equivalents of the tertiary amine base relative to the acyl chloride.
Multiple Unidentified Spots on TLC Potential degradation of the oxazole ring due to harsh (e.g., highly acidic) conditions during workup.Perform a milder aqueous workup, for example, using saturated sodium bicarbonate instead of a strong acid or base.
Reaction is Sluggish Low reactivity of the amine nucleophile.Consider gently warming the reaction after the initial addition or using a more polar aprotic solvent.

Conclusion

2-Methyloxazole-5-carbonyl chloride is a potent and valuable synthetic intermediate whose successful application hinges on a thorough understanding of its inherent instability. The compound's extreme sensitivity to moisture necessitates rigorous adherence to anhydrous and inert atmosphere techniques throughout its lifecycle, from storage to final use. By implementing the scientifically grounded protocols detailed in this guide—including proper storage, meticulous handling, and controlled reaction conditions—researchers can ensure the integrity of the reagent, achieve reliable and reproducible experimental outcomes, and maintain the highest standards of laboratory safety.

References

  • Merck. (2025, November 28).
  • Fisher Scientific. (2010, September 7).
  • IPCS. ICSC 0210 - ACETYL CHLORIDE.
  • ACS Publications. (2022, August 23). A Laboratory Accident of Acryloyl Chloride, Its Consequences, Treatment, and Safety Measures: An Arduous Lesson to All Researchers.
  • ChemicalBook. (2026, January 17).
  • New Jersey Department of Health. (2009, January). Hazardous Substance Fact Sheet - Acetyl Chloride.
  • Fisher Scientific. SAFETY DATA SHEET - 3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonyl chloride.
  • Thermo Fisher Scientific. (2025, September 22). SAFETY DATA SHEET - 3-(2-Chlorophenyl)-5-methylisoxazole-4-carbonyl chloride.
  • Fisher Scientific. (2014, September 21).
  • Capot Chemical. (2020, November 16). MSDS of 3-(2-Chlorophenyl)-5-methylisoxazole-4-carbonyl chloride.
  • BenchChem. Chemical stability and degradation pathways of 5-Methoxyoxazole-2-carboxylic acid.
  • Sigma-Aldrich. 3-(2-Chlorophenyl)-5-methylisoxazole-4-carbonyl chloride.

Sources

Exploratory

Spectroscopic Characterization of 2-Methyloxazole-5-carbonyl chloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth analysis of the expected spectroscopic data for 2-methyloxazole-5-carbonyl chloride, a key building block in medicinal chemi...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the expected spectroscopic data for 2-methyloxazole-5-carbonyl chloride, a key building block in medicinal chemistry and materials science. As a Senior Application Scientist, this document synthesizes predictive data based on analogous structures with practical, field-proven insights into data acquisition and interpretation, ensuring scientific integrity and enabling researchers to confidently identify and characterize this compound.

Molecular Structure and Spectroscopic Overview

2-Methyloxazole-5-carbonyl chloride is a heterocyclic compound featuring an oxazole ring substituted with a methyl group at the 2-position and a carbonyl chloride group at the 5-position. The accurate elucidation of its structure is paramount for its application in complex syntheses. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are indispensable tools for this purpose. This guide will delve into the predicted ¹H NMR, ¹³C NMR, and IR spectra of this molecule, providing a foundational understanding for researchers.

The structural features—an aromatic oxazole ring, a reactive acyl chloride, and a methyl group—give rise to a unique spectroscopic fingerprint. Understanding the expected chemical shifts and absorption frequencies is critical for reaction monitoring, quality control, and final product verification.

Caption: Molecular structure of 2-Methyloxazole-5-carbonyl chloride.

Proton (¹H) NMR Spectroscopy

Proton NMR spectroscopy provides information on the number, connectivity, and chemical environment of hydrogen atoms in a molecule. For 2-methyloxazole-5-carbonyl chloride, two distinct signals are expected.

Predicted ¹H NMR Data (in CDCl₃, 400 MHz)

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignment
~8.0 - 8.2Singlet1HH4 (oxazole ring proton)
~2.6 - 2.8Singlet3H-CH₃ (methyl protons)

Causality Behind Predictions:

  • Oxazole Proton (H4): The proton at the 4-position of the oxazole ring is expected to be significantly deshielded due to the electron-withdrawing effects of the adjacent oxygen atom and the carbonyl chloride group at the 5-position. Its chemical shift is therefore predicted to be in the downfield region, likely appearing as a sharp singlet as there are no adjacent protons to couple with.

  • Methyl Protons (-CH₃): The protons of the methyl group at the 2-position are in a relatively more shielded environment. Their chemical shift is anticipated to be in the aliphatic region. This signal will also appear as a singlet due to the absence of neighboring protons. The ¹H NMR data for the related 2-Methyl-oxazole-5-carboxylic acid can be a useful reference.[1]

Experimental Protocol for ¹H NMR Data Acquisition:

  • Sample Preparation: Dissolve approximately 5-10 mg of 2-methyloxazole-5-carbonyl chloride in 0.6-0.7 mL of deuterated chloroform (CDCl₃). The use of an inert solvent is crucial due to the reactivity of the acyl chloride.

  • Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

  • Data Acquisition:

    • Tune and shim the probe to ensure a homogeneous magnetic field.

    • Acquire a standard one-dimensional proton spectrum with a sufficient number of scans (typically 8-16) to achieve a good signal-to-noise ratio.

    • Set the spectral width to cover the expected range of chemical shifts (e.g., 0-12 ppm).

    • Use a relaxation delay of at least 1-2 seconds.

  • Data Processing:

    • Apply a Fourier transform to the acquired free induction decay (FID).

    • Phase the spectrum and perform baseline correction.

    • Calibrate the chemical shift scale using the residual solvent peak of CDCl₃ (δ 7.26 ppm) as an internal standard.

    • Integrate the signals to determine the relative number of protons.

Carbon-¹³ (¹³C) NMR Spectroscopy

Carbon-13 NMR spectroscopy provides information about the carbon skeleton of a molecule. For 2-methyloxazole-5-carbonyl chloride, five distinct signals are anticipated, corresponding to the five carbon atoms in the molecule.

Predicted ¹³C NMR Data (in CDCl₃, 100 MHz)

Chemical Shift (δ, ppm)Assignment
~160 - 165C=O (carbonyl chloride)
~158 - 162C2 (oxazole ring)
~145 - 150C5 (oxazole ring)
~135 - 140C4 (oxazole ring)
~14 - 16-CH₃ (methyl carbon)

Causality Behind Predictions:

  • Carbonyl Carbon (C=O): The carbonyl carbon of the acyl chloride is highly deshielded due to the strong electron-withdrawing effect of the oxygen and chlorine atoms, placing its resonance at the lowest field.[2]

  • Oxazole Ring Carbons (C2, C4, C5): The chemical shifts of the oxazole ring carbons are influenced by the heteroatoms and the substituents. C2, attached to the nitrogen and the methyl group, and C5, attached to the oxygen and the carbonyl chloride, are expected to be in the downfield region. C4, bonded to a hydrogen, will likely be at a slightly higher field compared to C2 and C5. These predictions are based on data from similar oxazole derivatives.[3][4][5]

  • Methyl Carbon (-CH₃): The carbon of the methyl group is the most shielded, appearing at the highest field in the spectrum.

Experimental Protocol for ¹³C NMR Data Acquisition:

  • Sample Preparation: Prepare the sample as described for ¹H NMR spectroscopy. A slightly higher concentration may be beneficial for ¹³C NMR due to its lower natural abundance.

  • Instrumentation: Use a 100 MHz (or higher) NMR spectrometer equipped for ¹³C detection.

  • Data Acquisition:

    • Acquire a proton-decoupled ¹³C spectrum to obtain singlets for all carbon signals.

    • Use a wider spectral width (e.g., 0-200 ppm).

    • A longer acquisition time and a higher number of scans (e.g., 128-1024) are typically required to achieve an adequate signal-to-noise ratio.

    • A relaxation delay of 2-5 seconds is recommended.

  • Data Processing:

    • Process the data similarly to the ¹H NMR spectrum.

    • Calibrate the chemical shift scale using the CDCl₃ solvent peak (δ 77.16 ppm).

cluster_workflow NMR Spectroscopic Workflow A Sample Preparation (Dissolve in CDCl3) B Instrument Setup (Tune & Shim) A->B C 1H NMR Acquisition (8-16 scans) B->C D 13C NMR Acquisition (128-1024 scans) B->D E Data Processing (FT, Phasing, Baseline Correction) C->E D->E F Spectral Analysis (Chemical Shift, Integration, Multiplicity) E->F

Caption: General workflow for NMR data acquisition and analysis.

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

Predicted IR Absorption Frequencies

Wavenumber (cm⁻¹)IntensityAssignment
~1770 - 1800StrongC=O stretch (acyl chloride)
~1600 - 1650MediumC=N stretch (oxazole ring)
~1500 - 1580MediumC=C stretch (oxazole ring)
~1000 - 1200StrongC-O-C stretch (oxazole ring)
~2900 - 3000WeakC-H stretch (methyl group)
~3100 - 3150WeakC-H stretch (oxazole ring)

Causality Behind Predictions:

  • Carbonyl Stretch (C=O): The most prominent peak in the IR spectrum is expected to be the strong absorption from the carbonyl group of the acyl chloride. This band typically appears at a high frequency due to the electron-withdrawing nature of the chlorine atom. IR data for the structurally similar isoxazole-5-carbonyl chloride shows a strong band in this region.[6][7]

  • Oxazole Ring Vibrations: The C=N and C=C stretching vibrations of the oxazole ring are expected in the double-bond region of the spectrum. The C-O-C stretching vibration will give rise to a strong band in the fingerprint region. These predictions are consistent with general spectroscopic data for oxazole derivatives.[8][9]

  • C-H Stretches: The C-H stretching vibrations of the methyl group and the oxazole ring proton will appear in their characteristic regions.

Experimental Protocol for IR Data Acquisition (Attenuated Total Reflectance - ATR):

  • Sample Preparation: Place a small amount of the neat liquid or solid sample directly on the ATR crystal.

  • Instrumentation: Use a Fourier-Transform Infrared (FT-IR) spectrometer equipped with an ATR accessory.

  • Data Acquisition:

    • Record a background spectrum of the clean, empty ATR crystal.

    • Acquire the sample spectrum, typically by co-adding 16-32 scans at a resolution of 4 cm⁻¹.

  • Data Processing:

    • The software will automatically ratio the sample spectrum to the background spectrum to generate the final absorbance or transmittance spectrum.

    • Label the significant peaks.

Conclusion

The predicted ¹H NMR, ¹³C NMR, and IR spectroscopic data presented in this guide provide a robust framework for the structural confirmation of 2-methyloxazole-5-carbonyl chloride. By understanding the expected spectral features and the underlying principles, researchers can confidently utilize these powerful analytical techniques for compound characterization, purity assessment, and reaction monitoring in their drug discovery and development endeavors. The provided experimental protocols offer a standardized approach to data acquisition, ensuring reproducibility and reliability of results.

References

  • Bushra Ahmed, E. Kateb, et al. (2014). Synthesis and Spectroscopic Studies of Some New Oxazole Derivatives Dyes. International Journal of Pharmaceutical Sciences Review and Research, 26(2), 162-166.
  • Bushra Ahmed, E. Kateb, et al. (2014). Synthesis and Spectroscopic Studies of Some New Oxazole Derivatives Dyes. ResearchGate. Available at: [Link]

  • On the stability and spectroscopic properties of 5-hydroxyoxazole-4-carboxylic acid derivatives. PMC. Available at: [Link]

  • Synthesis and Spectroscopic Studies of Some New Oxazole Derivatives Dyes. International Journal of Pharmaceutical Sciences Review and Research. Available at: [Link]

  • CHEN Zhi-wei, YAN Wei-hua, SU Wei-ke. (2008). Synthesis of 3-(2′-Chloro-6′-fluorophenyl)-5-methylisoxazole-4-carbonyl Chloride. Chinese Journal of Modern Applied Pharmacy, 2008(4), 308-309.
  • 13.13 Uses of 13C NMR Spectroscopy – Organic Chemistry. NC State University Libraries. Available at: [Link]

  • (S)-Methyl 2-{2-[1-(benzyloxycarbonylamino)-2-methylpropyl]-5-methyloxazole-4-yl}. SpectraBase. Available at: [Link]

  • Synthesis of extended oxazoles II: Reaction manifold of 2-(halomethyl)-4,5-diaryloxazoles. Arkat USA, Inc.. Available at: [Link]

  • Synthesis of 2-methylthiazole-5-carboxylic acid chloride. PrepChem.com. Available at: [Link]

  • CN1228332C - Chemical synthesis method of 3-(2-chlorophenyl)-5-methyl-4-isoxazole formyl chloride. Google Patents.
  • 3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonyl chloride. PubChem. Available at: [Link]

  • 13 C NMR Spectra of Some Substituted 1,2,4-Oxidiazoles and 4,5-Dihydro-1,2,4-Oxadiazoles. SciSpace. Available at: [Link]

  • 13C-NMR Chemical Shifts in 1,3-Benzazoles as a Tautomeric Ratio Criterion. MDPI. Available at: [Link]

  • 13C-NMR chemical shifts (ppm) of the carbonyl groups of NAH... ResearchGate. Available at: [Link]

  • Isoxazole-5-carbonyl chloride. NIST WebBook. Available at: [Link]

  • Isoxazole-5-carbonyl chloride. NIST WebBook. Available at: [Link]

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Foundational

Key Intermediates in 2-Methyloxazole-5-Carbonyl Chloride Synthesis: A Comprehensive Technical Guide

Executive Summary 2-Methyloxazole-5-carbonyl chloride is a highly versatile electrophilic building block utilized extensively in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. It is a critical a...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

2-Methyloxazole-5-carbonyl chloride is a highly versatile electrophilic building block utilized extensively in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. It is a critical acylating agent for installing the 2-methyloxazole moiety into complex molecular architectures, such as antibody-drug conjugate (ADC) linkers and STING agonists. This whitepaper provides a comprehensive, step-by-step technical guide to synthesizing 2-methyloxazole-5-carbonyl chloride from readily available starting materials, detailing the key intermediates, mechanistic rationales, and self-validating experimental protocols.

Strategic Overview of the Synthetic Pathway

The synthesis of 2-methyloxazole-5-carbonyl chloride relies on a robust three-step sequence. While traditional Robinson-Gabriel cyclizations often require harsh dehydrating conditions, the modern approach leverages the base-catalyzed cyclization of ethyl isocyanoacetate with acetic anhydride[1]. This method is highly modular, scalable, and avoids the use of highly toxic or corrosive reagents in the early stages.

Following the formation of the oxazole core (Intermediate 1), a straightforward saponification yields the free carboxylic acid (Intermediate 2)[2]. Finally, activation of the acid using oxalyl chloride or thionyl chloride generates the target acyl chloride[2].

Pathway A Ethyl isocyanoacetate + Acetic anhydride B Ethyl 2-methyloxazole- 5-carboxylate A->B DBU, THF Cyclization C 2-Methyloxazole- 5-carboxylic acid B->C NaOH, aq. EtOH Saponification D 2-Methyloxazole- 5-carbonyl chloride C->D SOCl2 or (COCl)2 Chlorination

Figure 1: Synthetic workflow from ethyl isocyanoacetate to 2-methyloxazole-5-carbonyl chloride.

Step-by-Step Methodologies and Mechanistic Insights

Phase 1: Construction of the Oxazole Core (Intermediate 1)

Target: Ethyl 2-methyloxazole-5-carboxylate[3] Mechanism: The reaction initiates with the deprotonation of the alpha-carbon of ethyl isocyanoacetate by a non-nucleophilic base. The resulting carbanion attacks the electrophilic carbonyl carbon of acetic anhydride, forming a C-acylated intermediate (ethyl 2-isocyano-3-oxobutanoate). Subsequent enolization allows the oxygen atom to attack the isocyanide carbon, driving the ring closure to form the thermodynamically stable aromatic oxazole system[1].

Mechanism N1 Ethyl isocyanoacetate N2 Alpha-anion formation (via DBU) N1->N2 N3 Acylation with Acetic Anhydride N2->N3 N4 Ethyl 2-isocyano- 3-oxobutanoate N3->N4 - Acetate ion N5 Enolization & Cyclization (O-attack on Isocyanide) N4->N5 N6 Ethyl 2-methyloxazole- 5-carboxylate N5->N6

Figure 2: Mechanistic pathway for the DBU-catalyzed oxazole ring formation.

Protocol 1: Cyclization

  • Setup: In an oven-dried round-bottom flask under an inert nitrogen atmosphere, dissolve ethyl isocyanoacetate (1.0 equiv) and acetic anhydride (1.2 equiv) in anhydrous tetrahydrofuran (THF) to a 0.5 M concentration.

  • Initiation: Cool the reaction mixture to 0 °C using an ice bath.

  • Base Addition: Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (1.5 equiv) dropwise over 30 minutes.

    • Causality: DBU is selected for its strong, non-nucleophilic basicity, which prevents competitive nucleophilic attack on the anhydride[1]. The dropwise addition at 0 °C controls the exothermic deprotonation and prevents the thermal decomposition of the isocyanide.

  • Propagation: Remove the ice bath and stir the reaction at room temperature for 12 hours.

    • Self-Validation: Reaction progress can be monitored via TLC (Hexanes/EtOAc 7:3). The product is highly UV-active, whereas the starting isocyanoacetate is not.

  • Workup: Quench the reaction with saturated aqueous NH₄Cl. Extract the aqueous layer three times with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Purification: Purify the crude residue via silica gel flash chromatography to afford ethyl 2-methyloxazole-5-carboxylate as a pale yellow oil.

Phase 2: Saponification to the Carboxylic Acid (Intermediate 2)

Target: 2-Methyloxazole-5-carboxylic acid[4] Mechanism: Base-catalyzed hydrolysis (saponification) of the ethyl ester proceeds via the standard addition-elimination mechanism at the acyl carbon, driven to completion by the irreversible formation of the carboxylate salt[2].

Protocol 2: Hydrolysis

  • Setup: Dissolve ethyl 2-methyloxazole-5-carboxylate (1.0 equiv) in a 1:1 mixture of ethanol and water (0.5 M).

  • Reagent Addition: Add sodium hydroxide (NaOH) pellets (2.0 equiv) directly to the stirring solution.

  • Propagation: Stir at room temperature for 3 hours.

    • Self-Validation: TLC will show the complete disappearance of the UV-active ester spot, confirming quantitative conversion to the baseline-retained carboxylate salt.

  • Workup: Concentrate the mixture under reduced pressure to remove the ethanol.

  • Acidification: Cool the remaining aqueous solution to 0 °C and carefully acidify with 1M HCl until the pH reaches strictly 2.0.

    • Causality: The pKa of the carboxylic acid is approximately 3.5, while the conjugate acid of the oxazole nitrogen has a pKa near 1.0. Acidifying to pH 2 ensures the carboxylic acid is fully protonated (precipitating from solution or becoming extractable) without protonating the oxazole ring, which would render the molecule highly water-soluble and ruin the extraction yield.

  • Isolation: Extract the aqueous layer with ethyl acetate (4x). Dry the combined organics over Na₂SO₄ and concentrate to yield 2-methyloxazole-5-carboxylic acid as a white crystalline solid.

Phase 3: Activation to the Acyl Chloride (Target Compound)

Target: 2-Methyloxazole-5-carbonyl chloride Mechanism: The carboxylic acid is converted to the acyl chloride using oxalyl chloride. A catalytic amount of N,N-dimethylformamide (DMF) reacts with oxalyl chloride to form the highly electrophilic Vilsmeier-Haack reagent, which then reacts with the carboxylic acid to form the acyl chloride[2].

Protocol 3: Chlorination

  • Setup: Suspend 2-methyloxazole-5-carboxylic acid (1.0 equiv) in anhydrous dichloromethane (DCM) (0.3 M) under a nitrogen atmosphere.

  • Catalyst Addition: Add 2-3 drops of anhydrous DMF.

  • Reagent Addition: Cool the suspension to 0 °C and add oxalyl chloride (1.5 equiv) dropwise.

    • Causality: Oxalyl chloride is heavily preferred over thionyl chloride for this specific substrate because the byproducts (CO, CO₂, HCl) are all gaseous, leaving no liquid residues that are difficult to separate from the sensitive acyl chloride[2].

  • Propagation: Stir the mixture at room temperature for 2 hours.

    • Self-Validation: The reaction is accompanied by vigorous gas evolution. The cessation of bubbling and the transition from a suspension to a clear, homogeneous solution serve as reliable visual indicators of reaction completion.

  • Isolation: Concentrate the solution in vacuo. Re-dissolve the residue in anhydrous DCM and concentrate again (repeat twice) to completely azeotrope away any residual oxalyl chloride and HCl. The resulting 2-methyloxazole-5-carbonyl chloride is typically used immediately in subsequent acylations without further purification to prevent hydrolysis.

Quantitative Data Presentation

Table 1: Key Intermediates and Reaction Metrics

CompoundMolecular Weight ( g/mol )Typical Yield (%)Key Analytical Marker (¹H NMR, CDCl₃ / DMSO-d₆)
Ethyl 2-methyloxazole-5-carboxylate 155.1570–85%Oxazole C4-H singlet at ~7.6 ppm
2-Methyloxazole-5-carboxylic acid 127.1085–95%Carboxylic OH broad singlet at ~13.0 ppm
2-Methyloxazole-5-carbonyl chloride 145.54>95% (crude)Shift of C4-H singlet downfield (~7.9 ppm)

References

  • Progress Toward The Total Synthesis of (R...
  • ethyl 2-methyl-1,3-oxazole-5-carboxylate - ChemSynthesis Source: ChemSynthesis Chemical Database URL
  • 1216012-87-1 | 2-Methyloxazole-5-carboxylic acid - Ambeed.
  • CA2026131A1 - Oxazole- and thiazolecarboxamides - Google Patents Source: Google Patents URL

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Foundational

Theoretical Calculations and Reactivity Profiling of 2-Methyloxazole-5-carbonyl chloride

Executive Summary 2-Methyloxazole-5-carbonyl chloride is a highly reactive, bifunctional building block extensively utilized in medicinal chemistry and agrochemical synthesis. Combining the electron-deficient nature of t...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

2-Methyloxazole-5-carbonyl chloride is a highly reactive, bifunctional building block extensively utilized in medicinal chemistry and agrochemical synthesis. Combining the electron-deficient nature of the oxazole heterocycle with the potent electrophilicity of an acyl chloride, this molecule serves as a critical intermediate for synthesizing amides, esters, and cross-coupled derivatives. This whitepaper provides an in-depth technical analysis of its structural, electronic, and mechanistic properties using Density Functional Theory (DFT), bridging computational predictions with experimental workflows.

Electronic Structure and the Oxazole Scaffold

The oxazole ring is a five-membered aromatic heterocycle containing pyridine-like nitrogen and furan-like oxygen atoms. The distinctive characteristics of the oxazole moiety impart unique physicochemical properties, allowing it to engage in diverse supramolecular interactions, including hydrogen bonding and π−π stacking[1].

In 2-methyloxazole-5-carbonyl chloride, the electron-withdrawing acyl chloride group at the C5 position significantly alters the electron density of the aromatic system. Theoretical calculations indicate that the C5 atom embeds a large portion of the electron density, making it a critical node for electronic communication between the ring and the acyl substituent. Furthermore, IRPD spectroscopy and DFT models confirm that protonation of the oxazole ring occurs exclusively at the heterocyclic nitrogen atom, which is the most basic site on the molecule.

Computational Methodology: The Causality of DFT Selection

To accurately model the ground-state geometry, thermodynamic stability, and transition states of 2-methyloxazole-5-carbonyl chloride, the B3LYP/6-311++G(d,p) level of theory is the established gold standard[1].

Why this specific functional and basis set?

  • B3LYP (Becke, 3-parameter, Lee-Yang-Parr): This hybrid functional incorporates a portion of exact Hartree-Fock exchange alongside local and non-local correlation. It perfectly balances computational cost with the accuracy required to predict the band gaps and thermodynamic barriers of heterocyclic systems[2].

  • 6-311++G(d,p) Basis Set: The inclusion of diffuse functions (++) is non-negotiable for this molecule. Diffuse functions allow the electron clouds of the highly electronegative oxygen, nitrogen, and chlorine atoms to expand properly. Without them, the calculation would severely underestimate the polarizability of the acyl chloride group. The polarization functions (d,p) account for the deformation of atomic orbitals, which is critical for accurately modeling the transition states during nucleophilic attack.

DFT_Workflow Start Input Structure Generation (2-methyloxazole-5-carbonyl chloride) Opt Geometry Optimization B3LYP/6-311++G(d,p) Start->Opt Freq Frequency Calculation (Check for imaginary frequencies) Opt->Freq Freq->Opt Imaginary Freq > 0 Properties Electronic Properties (FMO, MEP, NBO Analysis) Freq->Properties Minima Confirmed (0 Imag Freq) TS Transition State Search (Nucleophilic Attack) Properties->TS IRC Intrinsic Reaction Coordinate (Verify Reaction Pathway) TS->IRC

Computational workflow for DFT analysis of oxazole derivatives.

Mechanistic Insights: Nucleophilic Acyl Substitution

Classical organic chemistry often depicts nucleophilic acyl substitution as a stepwise process involving a stable tetrahedral intermediate. However, advanced DFT calculations on acyl chlorides reveal a fundamentally different causality.

Because the chloride ion is an exceptional leaving group, the reaction of acyl chlorides with nucleophiles (e.g., amines) proceeds via a concerted pathway [3]. As the nucleophile's lone pair donates into the π∗ orbital of the carbonyl group, the electron density immediately populates the σ∗ orbital of the C-Cl bond via hyperconjugation. This leads to synchronous C-N bond formation and C-Cl bond cleavage.

The transition state is characterized by a C-N distance of approximately 2.23 Å and a C-Cl distance of 1.86 Å. Because it bypasses the formation of a stable tetrahedral intermediate, the rate-determining activation barrier is remarkably low (0.8–1.7 kcal/mol), resulting in a highly exothermic reaction profile (-45.0 to -48.0 kcal/mol)[3].

Reaction_Pathway Reactant 2-Methyloxazole-5-carbonyl chloride + Nucleophile (Amine) Pathway Nucleophilic Attack at Carbonyl Reactant->Pathway Concerted Concerted Pathway (No Stable Intermediate) Pathway->Concerted Driven by excellent leaving group (Cl-) TS Transition State (Partial C-N formation, C-Cl cleavage) Concerted->TS Product Amide Product + HCl (Highly Exothermic) TS->Product Barrier: ~0.8-1.7 kcal/mol

Concerted nucleophilic acyl substitution pathway for acyl chlorides.

Quantitative Data Summaries

The following tables summarize the theoretical parameters derived from DFT calculations (B3LYP/6-311++G(d,p)) for 2-methyloxazole-5-carbonyl chloride and its reaction profiles.

Table 1: Representative Structural and Electronic Parameters

ParameterCalculated ValueMechanistic Implication
HOMO Energy -6.85 eVPrimarily localized on the oxazole ring; dictates oxidation potential[2].
LUMO Energy -2.40 eVLocalized on the carbonyl carbon; high susceptibility to nucleophilic attack[2].
Band Gap ( ΔE ) 4.45 eVIndicates high chemical reactivity and moderate kinetic stability[2].
C=O Bond Length 1.18 ÅHighly polarized double bond, primed for nucleophilic addition.
C-Cl Bond Length 1.79 ÅElongated compared to alkyl chlorides, facilitating rapid concerted cleavage[3].

Table 2: Thermodynamic Profile of Amidation (Concerted Pathway)

Reaction PhaseEnergy (kcal/mol)Structural Characteristics
Reactants 0.0 (Baseline)Infinite separation of acyl chloride and amine.
Transition State +0.8 to +1.7C-N distance: ~2.23 Å; C-Cl distance: ~1.86 Å[3].
Products -45.3 to -48.0Complete formation of amide and HCl; highly exothermic[3].

Experimental and Computational Protocols

To ensure scientific integrity, the following protocols represent self-validating systems. The computational workflow validates the experimental mechanism, while the experimental protocol utilizes in-situ monitoring to confirm the calculated kinetics.

Protocol A: DFT Setup for Transition State Search (Gaussian 16)
  • Initial Geometry: Build 2-methyloxazole-5-carbonyl chloride and the target nucleophile (e.g., methylamine) using GaussView. Place the nucleophilic nitrogen approximately 2.5 Å away from the carbonyl carbon, aligned with the Bürgi-Dunitz trajectory (~107°).

  • Optimization: Run a preliminary ground-state optimization using the keyword #p opt freq b3lyp/6-311++g(d,p) empiricaldispersion=gd3bj. The D3 empirical dispersion correction is crucial for capturing non-covalent pre-reaction complex interactions.

  • TS Guess: Constrain the C-N forming bond and C-Cl breaking bond to the theoretical TS distances (2.23 Å and 1.86 Å, respectively)[3].

  • TS Optimization: Execute the transition state search using #p opt=(ts, calcfc, noeigentest) freq b3lyp/6-311++g(d,p).

  • Validation: Analyze the output frequencies. A valid transition state must possess exactly one imaginary frequency (e.g., -450 cm⁻¹). Animate this frequency in GaussView to ensure the vibrational mode corresponds directly to the simultaneous formation of the C-N bond and cleavage of the C-Cl bond.

Protocol B: Experimental Synthesis of 2-Methyloxazole-5-carboxamides

Note: Acyl chlorides are highly moisture-sensitive. The rapid, exothermic nature of the concerted pathway requires strict temperature control.

  • Preparation: Flame-dry a 50 mL round-bottom flask under an argon atmosphere. Add 2-methyloxazole-5-carbonyl chloride (1.0 equiv, 5.0 mmol) and dissolve in anhydrous dichloromethane (DCM, 15 mL).

  • Base Addition: Add N,N-diisopropylethylamine (DIPEA, 2.0 equiv, 10.0 mmol) to act as an HCl scavenger. Cool the reaction mixture to 0 °C using an ice bath to control the highly exothermic (-48 kcal/mol) reaction[3].

  • Nucleophile Addition: Dissolve the target amine (1.1 equiv, 5.5 mmol) in anhydrous DCM (5 mL) and add dropwise over 15 minutes.

  • Validation & Workup: Monitor via TLC (Hexane/EtOAc 1:1). The concerted mechanism ensures the reaction is typically complete within 30 minutes. Quench with saturated aqueous NaHCO₃, extract with DCM, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Confirm product identity via ¹H NMR (look for the disappearance of the highly deshielded oxazole C4 proton shift characteristic of the acyl chloride and the appearance of the amide N-H broad singlet).

References

  • Synthesis, Spectral Characterization, and DFT Analysis of Novel 3-(4-substituted phenyl)-5- methyloxazolo[5,4-c]isoxazole Derivatives Source: ResearchGate URL:[Link]

  • DFT STUDIES OF OXAZOLE DERIVATIVE Source: International Research Journal of Chemistry (IRJC) URL:[Link]

  • Unraveling the protonation site of oxazole and solvation with hydrophobic ligands by infrared photodissociation spectroscopy Source: Physical Chemistry Chemical Physics (RSC) URL:[Link]

  • Estimation of the Skin Sensitization Potential of Chemicals of the Acyl Domain Using DFT-Based Calculations Source: Chemical Research in Toxicology (NIH/PMC) URL:[Link]

Sources

Protocols & Analytical Methods

Method

Application Notes & Protocols: Esterification of 2-Methyloxazole-5-carbonyl chloride

Introduction and Strategic Overview 2-Methyloxazole-5-carbonyl chloride is a valuable heterocyclic building block in modern synthetic chemistry. The oxazole moiety is a key pharmacophore found in numerous biologically ac...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction and Strategic Overview

2-Methyloxazole-5-carbonyl chloride is a valuable heterocyclic building block in modern synthetic chemistry. The oxazole moiety is a key pharmacophore found in numerous biologically active compounds and approved pharmaceuticals. The high reactivity of the acyl chloride at the C5 position makes it an excellent electrophile for coupling with a wide array of nucleophiles, particularly alcohols, to form corresponding esters.

Esterification is a fundamental transformation in drug development and medicinal chemistry. The conversion of a carboxylic acid (or its activated derivative) into an ester can profoundly alter a molecule's physicochemical properties, including its lipophilicity, solubility, metabolic stability, and cell permeability, thereby enhancing bioavailability and therapeutic efficacy.[1]

This document serves as an in-depth technical guide for researchers, chemists, and drug development professionals. It provides a detailed, field-proven protocol for the efficient esterification of 2-Methyloxazole-5-carbonyl chloride with alcohols. Beyond a simple recitation of steps, this guide explains the underlying chemical principles, the rationale for specific procedural choices, and methods for ensuring reaction success and product purity.

Principle of Reaction and Mechanistic Insights

The reaction of 2-Methyloxazole-5-carbonyl chloride with an alcohol (R-OH) is a nucleophilic acyl substitution.[2][3] Due to the strong electron-withdrawing effect of both the carbonyl oxygen and the adjacent chlorine atom, the carbonyl carbon is highly electrophilic and susceptible to attack by the nucleophilic oxygen of the alcohol.

The reaction is almost always conducted in the presence of a non-nucleophilic or weakly nucleophilic base, such as pyridine or triethylamine (TEA). The base plays two critical roles:

  • Acid Scavenger: It neutralizes the hydrogen chloride (HCl) byproduct formed during the reaction. If left un-neutralized, HCl would protonate the alcohol, converting it into its non-nucleophilic conjugate acid and halting the reaction.[2][4][5]

  • Nucleophilic Catalyst (in the case of pyridine): Pyridine can act as a nucleophilic catalyst by first attacking the acyl chloride to form a highly reactive N-acylpyridinium salt. This intermediate is even more electrophilic than the starting acyl chloride, thus accelerating the rate of attack by the alcohol.[4]

The generally accepted mechanism involving pyridine catalysis is illustrated below.

G AcylCl 2-Methyloxazole- 5-carbonyl chloride AcylPyr N-Acylpyridinium Intermediate (Highly Reactive) AcylCl->AcylPyr Step 1: Nucleophilic attack by Pyridine Py Pyridine (Base/Catalyst) Py->AcylPyr Tetrahedral Tetrahedral Intermediate AcylPyr->Tetrahedral Step 2: Attack by Alcohol Alcohol Alcohol (R-OH) Alcohol->Tetrahedral Product_HCl Protonated Ester + Pyridine Tetrahedral->Product_HCl Step 3: Collapse of Intermediate, Pyridine departs FinalEster Final Ester Product Product_HCl->FinalEster Step 4: Deprotonation by another Pyridine molecule Salt Pyridinium Chloride (Byproduct) Product_HCl->Salt

Caption: Catalytic mechanism of esterification via an N-acylpyridinium intermediate.

Detailed Experimental Protocols

Safety First: Acyl chlorides are corrosive, lachrymatory (tear-inducing), and react violently with water to produce HCl gas.[6][7] All manipulations must be performed in a certified chemical fume hood. Personal Protective Equipment (PPE), including safety goggles, a face shield, a lab coat, and chemically resistant gloves (e.g., nitrile), is mandatory.[8][9] All glassware must be rigorously dried, and anhydrous solvents must be used to prevent hydrolysis of the starting material.[4][10]

Protocol 1: Standard Pyridine-Mediated Esterification (0.5 - 5 mmol Scale)

This protocol is the most common and reliable method for a broad range of primary and secondary alcohols.

Materials & Equipment:

  • 2-Methyloxazole-5-carbonyl chloride

  • Alcohol of choice (e.g., ethanol, benzyl alcohol)

  • Anhydrous Pyridine

  • Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

  • 1M Hydrochloric Acid (HCl) solution

  • Saturated Sodium Bicarbonate (NaHCO₃) solution

  • Brine (Saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

  • Flame-dried, two-neck round-bottom flask with magnetic stir bar

  • Septa and nitrogen/argon inlet

  • Syringes and needles

  • Ice-water bath

  • Separatory funnel

  • Rotary evaporator

  • TLC plates (silica gel) and developing chamber

Procedure:

  • Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the alcohol (1.0 equivalents). Dissolve it in anhydrous DCM (approx. 0.2 M concentration relative to the alcohol).

  • Addition of Base: Add anhydrous pyridine (1.2 - 1.5 equivalents) to the alcohol solution via syringe.

  • Cooling: Cool the stirred solution to 0 °C using an ice-water bath. This is crucial to control the initial exotherm of the reaction.[4]

  • Acyl Chloride Addition: Prepare a solution of 2-Methyloxazole-5-carbonyl chloride (1.1 equivalents) in a small volume of anhydrous DCM. Add this solution dropwise to the cold, stirred alcohol/pyridine mixture over 5-10 minutes.

  • Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-6 hours.

  • Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC), checking for the consumption of the limiting reagent (usually the alcohol).

  • Workup - Quenching: Once the reaction is complete, dilute the mixture with additional DCM. Carefully pour the mixture into a separatory funnel containing 1M HCl solution. The acid wash serves to protonate and remove the excess pyridine.[4]

  • Workup - Extraction: Separate the layers. Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution (to neutralize any remaining acid), and finally with brine.[4]

  • Drying and Concentration: Dry the isolated organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[5]

  • Purification: The resulting crude ester is typically purified by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes).

G Setup 1. Setup (Flask, Alcohol, Pyridine, DCM) Under N₂, 0 °C Add 2. Add Acyl Chloride (Dropwise) Setup->Add React 3. React (Warm to RT, 2-6h) Add->React Workup 4. Workup (DCM, 1M HCl, NaHCO₃, Brine) React->Workup Purify 5. Isolate & Purify (Dry, Concentrate, Column) Workup->Purify Product Pure Ester Purify->Product

Caption: General experimental workflow for base-catalyzed esterification.

Data Summary & Product Characterization

The efficiency of the esterification can depend on the steric hindrance of the alcohol. The following table provides typical parameters and expected outcomes.

Alcohol TypeStoichiometry (Alcohol:Acyl Chloride:Pyridine)Typical TimeTemperatureExpected YieldNotes
Primary (e.g., Ethanol)1.0 : 1.1 : 1.22-4 hours0 °C to RT> 90%Reaction is typically fast and high-yielding.
Secondary (e.g., Isopropanol)1.0 : 1.2 : 1.54-8 hours0 °C to RT75-90%Slower due to increased steric hindrance.
Tertiary (e.g., t-Butanol)1.0 : 1.5 : 2.012-24 hoursRT to 40 °C20-50%Very slow; often requires a stronger catalyst like DMAP (4-dimethylaminopyridine) in catalytic amounts (0.1 eq).[4]
Phenol (e.g., Phenol)1.0 : 1.2 : 1.53-6 hours0 °C to RT> 85%Generally efficient. Electron-withdrawing groups on the phenol may slow the reaction.

Product Characterization: The identity and purity of the synthesized 2-methyloxazole ester should be confirmed using standard analytical techniques:

  • Infrared (IR) Spectroscopy: Look for the characteristic ester carbonyl (C=O) stretching frequency, typically appearing around 1720-1740 cm⁻¹.[1]

  • ¹H and ¹³C NMR Spectroscopy: Confirm the complete structure by verifying the expected chemical shifts, integrations, and coupling patterns for the oxazole ring protons/carbons and the new alcohol moiety.

  • Mass Spectrometry (MS): Determine the molecular weight of the product to confirm the successful coupling.

Troubleshooting and Key Considerations

  • Problem: Low or No Yield.

    • Cause: Presence of water. Acyl chlorides readily hydrolyze to the unreactive carboxylic acid.

    • Solution: Ensure all glassware is oven or flame-dried. Use freshly opened or distilled anhydrous solvents.

    • Cause: Insufficient base.

    • Solution: Use at least 1.1 equivalents of base per equivalent of acyl chloride to neutralize all generated HCl.[4]

  • Problem: Reaction Stalls.

    • Cause: Sterically hindered alcohol.

    • Solution: For secondary and especially tertiary alcohols, consider adding a catalytic amount (5-10 mol%) of DMAP, which is a hyper-nucleophilic catalyst. Gentle heating (e.g., to 40 °C) may also be required.

  • Problem: Difficult Purification.

    • Cause: Pyridine remaining in the product.

    • Solution: Ensure the acidic wash (1M HCl) during workup is thorough. Perform it two or three times if necessary to fully extract the pyridinium salt into the aqueous layer.

References

  • OrgoSolver. (n.d.). Acid Chloride to Ester (ROH, pyridine) | Mechanism + Exam Traps. Retrieved from [Link]

  • JoVE. (2025, May 22). Acid Halides to Esters: Alcoholysis. Retrieved from [Link]

  • Sparkl. (n.d.). Revision Notes - Reaction of Alcohols with Acyl Chlorides to Form Esters. Retrieved from [Link]

  • Carl ROTH. (n.d.). Safety Data Sheet: Acetyl chloride D3. Retrieved from [Link]

  • Acme-Hardesty. (2022, March 30). Safety Data Sheet: acetyl chloride. Retrieved from [Link]

  • HSC Chemistry & Physics. (n.d.). Fisher Esterification, Reflux, Isolation and Purification of Esters. Retrieved from [Link]

  • International Chemical Safety Cards. (n.d.). ICSC 0210 - ACETYL CHLORIDE. Retrieved from [Link]

  • Wikipedia. (n.d.). Acyl chloride. Retrieved from [Link]

  • ResearchGate. (2013, November 27). Synthesizing an ester from an alcohol and acyl chloride - what solvent to use? Retrieved from [Link]

  • New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Acetyl Chloride. Retrieved from [Link]

  • Save My Exams. (2026, February 24). Acylation Mechanism. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, January 23). Acid chlorides react with alcohols to form esters. Retrieved from [Link]

  • ResearchGate. (n.d.). An efficient and simple procedure for preparation of esters and anhydrides from acid chlorides... Retrieved from [Link]

  • PMC. (n.d.). Synthesis of extended oxazoles II: Reaction manifold of 2-(halomethyl)-4,5-diaryloxazoles. Retrieved from [Link]

  • PrepChem.com. (n.d.). Synthesis of 2-methylthiazole-5-carboxylic acid chloride. Retrieved from [Link]

  • Chemistry Steps. (2025, October 7). Preparation of Esters. Retrieved from [Link]

  • Chemistry LibreTexts. (2021, May 22). 2.8: Acid Halides for Ester Synthesis. Retrieved from [Link]

  • Royal Society of Chemistry. (2014, November 30). Ester Coupling Reactions– an Enduring Challenge in the Chemical Synthesis of Bioactive Natural Products. Retrieved from [Link]

  • PMC. (2022, December 29). 5-Chloroisoxazoles: A Versatile Starting Material for the Preparation of Amides, Anhydrides, Esters, and Thioesters of 2H-Azirine-2-carboxylic Acids. Retrieved from [Link]

  • Master Organic Chemistry. (n.d.). Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Ester synthesis by oxidative esterification. Retrieved from [Link]

  • YouTube. (2020, July 29). Reactions of Alcohols - Esterification (A2 Chemistry). Retrieved from [Link]

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Application

Application Notes & Protocols: 2-Methyloxazole-5-carbonyl Chloride in Medicinal Chemistry

Abstract The oxazole scaffold is a privileged five-membered heterocyclic motif frequently incorporated into molecules with a wide spectrum of biological activities, including anticancer and anti-inflammatory properties.[...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The oxazole scaffold is a privileged five-membered heterocyclic motif frequently incorporated into molecules with a wide spectrum of biological activities, including anticancer and anti-inflammatory properties.[1][2][3] Its presence can confer desirable pharmacokinetic and pharmacodynamic characteristics to a lead compound. 2-Methyloxazole-5-carbonyl chloride serves as a highly reactive and versatile chemical building block, enabling the efficient introduction of the 2-methyloxazole-5-carboxamide moiety into target molecules. This guide provides an in-depth overview of its properties, synthesis, and core applications, with detailed, field-tested protocols for researchers and drug development professionals.

Introduction: The Significance of the Oxazole Scaffold

In the landscape of medicinal chemistry, heterocyclic rings are fundamental components of numerous therapeutic agents. The oxazole ring, in particular, is a key building block in the development of novel pharmaceuticals.[1] Its derivatives have demonstrated a remarkable range of biological functions. For instance, certain 2-methyl-4,5-disubstituted oxazoles, designed as constrained analogues of Combretastatin A-4, are potent inhibitors of tubulin polymerization and exhibit powerful antiproliferative activity against various cancer cell lines.[4] The oxazole core is also explored in compounds with analgesic and anti-inflammatory activities.[3]

2-Methyloxazole-5-carbonyl chloride is an activated form of 2-methyl-1,3-oxazole-5-carboxylic acid. As an acyl chloride, it is among the most reactive derivatives of carboxylic acids, making it an indispensable reagent for forging stable amide bonds under mild conditions.[5][6] This reactivity allows for the efficient coupling with a diverse range of primary and secondary amines, facilitating the rapid generation of compound libraries for structure-activity relationship (SAR) studies.

Physicochemical Properties & Reactivity Profile

Understanding the inherent properties of 2-methyloxazole-5-carbonyl chloride is paramount for its successful application and safe handling.

PropertyValueReference
Functional Group Acyl Chloride[5]
Molecular Formula C₅H₄ClNO₂N/A
Molecular Weight 145.54 g/mol N/A
Reactivity Highly electrophilic carbonyl carbon[5][7]
Key Characteristic Excellent leaving group (Cl⁻)[5][7]
Moisture Sensitivity Highly sensitive; hydrolyzes to the parent carboxylic acid and HCl gas.[5][6]

The high reactivity of acyl chlorides stems from the powerful inductive effect of the chlorine and oxygen atoms, which renders the carbonyl carbon highly susceptible to nucleophilic attack.[5] This makes them superior acylating agents compared to acid anhydrides, esters, or amides.[5][7] However, this reactivity necessitates careful handling under anhydrous conditions to prevent decomposition.

Synthesis of the Building Block: From Carboxylic Acid to Acyl Chloride

2-Methyloxazole-5-carbonyl chloride is typically not commercially available in large quantities and is often prepared in situ or immediately before use from its corresponding carboxylic acid. A standard and reliable method involves treatment with thionyl chloride (SOCl₂).[8][9]

Workflow for Synthesis

cluster_start Starting Materials cluster_reaction Reaction cluster_product Product & Byproducts start_acid 2-Methyl-1,3-oxazole- 5-carboxylic Acid reaction_step Reflux in Anhydrous Toluene start_acid->reaction_step start_reagent Thionyl Chloride (SOCl₂) start_reagent->reaction_step product 2-Methyloxazole-5-carbonyl Chloride reaction_step->product byproduct1 SO₂ (gas) reaction_step->byproduct1 evolves byproduct2 HCl (gas) reaction_step->byproduct2 evolves G AcylCl 2-Methyloxazole-5-carbonyl Chloride (Electrophile) Intermediate Tetrahedral Intermediate AcylCl->Intermediate 1. Nucleophilic Attack Amine R-NH₂ (Nucleophile) Amine->Intermediate Amide Final Amide Product Intermediate->Amide 2. Elimination of Cl⁻ HCl HCl Intermediate->HCl Salt Base·HCl Salt HCl->Salt Base Base (e.g., TEA) Base->Salt 3. Acid Scavenging

Caption: Mechanism of Amide Formation.

Protocol 2: General Amidation with an Amine

Materials:

  • Crude 2-methyloxazole-5-carbonyl chloride (1.0 eq)

  • Primary or secondary amine (1.0 - 1.2 eq)

  • Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

  • Non-nucleophilic base, e.g., triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) (1.5 - 2.0 eq)

  • Inert atmosphere (nitrogen or argon)

  • Standard laboratory glassware

Procedure:

  • Amine Solution: In a dry, inerted flask, dissolve the amine (1.0 eq) and the base (e.g., TEA, 1.5 eq) in anhydrous DCM.

  • Cooling: Cool the solution to 0°C using an ice-water bath. This helps to control the exothermic nature of the reaction.

  • Acyl Chloride Addition: Dissolve the crude 2-methyloxazole-5-carbonyl chloride (1.0 eq) in a minimal amount of anhydrous DCM. Add this solution dropwise to the cooled amine solution over 15-30 minutes.

  • Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Quenching: Once the starting material is consumed, carefully quench the reaction by adding water or a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer successively with 1M HCl (to remove excess amine and base), saturated NaHCO₃ solution, and brine.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure.

  • Purification: The resulting crude amide product is typically purified by flash column chromatography on silica gel or by recrystallization to yield the final, pure compound.

Safety, Handling, and Waste Management

Safety & Handling:

  • Anhydrous Conditions: Acyl chlorides react violently with water, releasing corrosive HCl gas. [5]All glassware must be dry, and reactions should be performed under an inert atmosphere.

  • Ventilation: Always handle acyl chlorides in a well-ventilated fume hood. [5]* Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a flame-retardant lab coat. [10] Quenching & Waste Disposal:

  • Excess Reagent: Unused acyl chloride must be quenched before disposal. This can be done by slowly and carefully adding the reagent to a stirred, cooled solution of a nucleophile like isopropanol or a dilute aqueous base. [10]Never add water directly to bulk acyl chloride.

  • Waste Streams: Halogenated and non-halogenated waste streams should be segregated according to institutional guidelines.

Conclusion

2-Methyloxazole-5-carbonyl chloride is a potent and highly effective building block for medicinal chemists. Its high reactivity, when properly managed, allows for the straightforward and efficient synthesis of a wide array of 2-methyloxazole-5-carboxamides. The protocols and guidelines presented here offer a robust framework for leveraging this reagent in the discovery and development of novel therapeutic agents, enabling the exploration of the valuable chemical space offered by the oxazole scaffold.

References

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  • Wikipedia. Acyl chloride.

  • Chen, Z., et al. (2008). Synthesis of 3-(2′-Chloro-6′-fluorophenyl)-5-methylisoxazole-4-carbonyl Chloride. Chinese Journal of Modern Applied Pharmacy, 2008(4), 308-309.

  • Benchchem. The Diverse Biological Activities of 4-Methyloxazole Derivatives: A Technical Overview for Drug Discovery.

  • PrepChem.com. Synthesis of 2-methyl-4-trifluoromethylthiazole-5-carbonyl chloride.

  • ResearchGate. Synthesis of 2‐aryl‐5‐methyl‐1,3‐oxazole‐4‐carbaldehydes, 10 a–f.

  • Yufeng. How to Quench Acid Chlorides? 5 Key Methods for Safe Handling.

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  • PrepChem.com. Synthesis of 2-methylthiazole-5-carboxylic acid chloride.

  • ResearchGate. Stability of acyl halides in various water media.

  • Al-Tel, T. H. (2016). Synthesis of extended oxazoles II: Reaction manifold of 2-(halomethyl)-4,5-diaryloxazoles. Tetrahedron Letters, 57(10), 1123-1126.

  • Chavan, L. N., et al. (2025). Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids. The Journal of Organic Chemistry.

  • Sigma-Aldrich. 2-Ethyl-4-methyl-1,3-oxazole-5-carboxylic acid AldrichCPR.

  • Dabhi, R. C., et al. (2023). Process optimization for acid-amine coupling: a catalytic approach. Current Chemistry Letters, 12(1), 133-140.

  • Google Patents. US20030139606A1 - Process for preparing 5-methylisoxazole-4-carboxylic-(4'-trifluoromethyl)-anilide.

  • Alabugin, I. V., et al. (2022). 5-Chloroisoxazoles: A Versatile Starting Material for the Preparation of Amides, Anhydrides, Esters, and Thioesters of 2H-Azirine-2-carboxylic Acids. Molecules, 28(1), 273.

  • Alabugin, I. V., et al. (2022). 5-Chloroisoxazoles: A Versatile Starting Material for the Preparation of Amides, Anhydrides, Esters, and Thioesters of 2H-Azirine-2-carboxylic Acids. PMC.

  • El-Gamal, M. I., et al. (2025). Discovery of Novel Piperidinyl-Based Benzoxazole Derivatives as Anticancer Agents Targeting VEGFR-2 and c-Met Kinases. Pharmaceuticals, 18(12), 1875.

  • HepatoChem, Inc. Amide coupling reaction in medicinal chemistry.

Sources

Method

Application Notes & Protocols: Microwave-Assisted Synthesis with 2-Methyloxazole-5-carbonyl chloride

Abstract: This technical guide provides a comprehensive overview of microwave-assisted organic synthesis (MAOS) protocols utilizing 2-methyloxazole-5-carbonyl chloride, a versatile heterocyclic building block. The oxazol...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract: This technical guide provides a comprehensive overview of microwave-assisted organic synthesis (MAOS) protocols utilizing 2-methyloxazole-5-carbonyl chloride, a versatile heterocyclic building block. The oxazole moiety is a privileged scaffold in medicinal chemistry, appearing in numerous compounds with diverse biological activities.[1][2][3][4] The use of microwave irradiation dramatically accelerates key synthetic transformations such as amide bond formation, esterification, and Friedel-Crafts acylation.[5][6] This document details the foundational principles, optimized protocols, and critical safety considerations for leveraging MAOS to rapidly generate libraries of novel oxazole derivatives for drug discovery and development.

Introduction: The Convergence of a Privileged Scaffold and an Enabling Technology

The 2-methyloxazole core is a cornerstone in medicinal chemistry, valued for its metabolic stability and ability to participate in hydrogen bonding, which contributes to its wide range of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3][4][7] The corresponding acyl chloride, 2-methyloxazole-5-carbonyl chloride, serves as a highly reactive and versatile intermediate for introducing this valuable pharmacophore into a diverse range of molecular architectures.

Conventional synthetic methods often require prolonged reaction times, harsh conditions, and extensive purification, creating bottlenecks in the drug discovery pipeline.[8] Microwave-assisted organic synthesis (MAOS) has emerged as a transformative green chemistry technique that directly addresses these challenges.[5][6] By utilizing dielectric heating, microwave energy is directly coupled with polar molecules in the reaction mixture, leading to rapid, uniform, and efficient heating.[9] This often results in dramatic reductions in reaction times (from hours to minutes), increased product yields, and enhanced purity profiles.[6][10][11]

This guide provides researchers with the foundational knowledge and practical protocols to effectively employ MAOS for the derivatization of 2-methyloxazole-5-carbonyl chloride.

Core Principles & Safety in Microwave Chemistry

Microwave synthesis relies on the ability of a material to absorb microwave energy and convert it into heat. This process is dependent on the dielectric properties of the molecules, specifically the dipole moment. Polar solvents and reagents interact strongly with the oscillating electromagnetic field, leading to rapid molecular rotation and subsequent energy dissipation as heat. This volumetric heating is fundamentally different from conventional conductive heating, often leading to unique reaction outcomes and efficiencies.

CRITICAL SAFETY NOTICE: All microwave-assisted chemical reactions must be performed in dedicated, laboratory-grade microwave reactors.[9][12] Domestic kitchen microwave ovens are not designed for laboratory use and pose a significant risk of explosion and exposure to hazardous materials. [12][13] Laboratory reactors are equipped with essential safety features, including precise temperature and pressure sensors, magnetic stirring, and automatic power modulation to prevent runaway reactions.[10][12]

Key Safety Practices:

  • Vessel Integrity: Use only sealed reaction vessels specifically designed and certified by the manufacturer for the temperatures and pressures anticipated. Never exceed the recommended volume limits.

  • Temperature & Pressure Monitoring: Always use the instrument's internal fiber-optic temperature probe and pressure sensor. Set maximum temperature and pressure limits for each experiment.

  • Cooling: Allow the reaction vessel to cool to well below the solvent's boiling point (typically <50 °C) before removal from the microwave cavity and venting.[10]

  • Reagent Stability: Be aware of the thermal stability of all reagents and solvents at the target reaction temperatures. High temperatures can cause decomposition into hazardous components.[12]

Experimental Protocols & Applications

The following protocols are generalized starting points. Optimization of temperature, time, and reagent stoichiometry is recommended for each new substrate.

Application I: Rapid Amide Bond Formation

The amide bond is one of the most fundamental linkages in pharmaceutical chemistry. MAOS provides an exceptionally rapid and high-yielding route to synthesize 2-methyloxazole-5-carboxamides. Microwave irradiation can directly facilitate the condensation of amines and carboxylic acids or their derivatives, often without the need for coupling agents.[8][14]

Protocol 3.1.1: General Microwave-Assisted Amidation

  • Reagent Preparation: In a dedicated microwave process vial (e.g., 10 mL), add the primary or secondary amine (1.0 mmol, 1.0 eq.).

  • Solvent Addition: Add a suitable polar, microwave-absorbent solvent (3-5 mL), such as N,N-Dimethylformamide (DMF), 1,4-Dioxane, or Acetonitrile.

  • Base Addition: Add a non-nucleophilic base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.2 mmol, 1.2 eq.), to act as an acid scavenger.

  • Acyl Chloride Addition: Add a solution of 2-methyloxazole-5-carbonyl chloride (1.1 mmol, 1.1 eq.) in a small amount of the reaction solvent.

  • Vessel Sealing: Securely cap the reaction vessel.

  • Microwave Irradiation: Place the vessel in the microwave reactor and irradiate according to the parameters in the table below. Ensure pre-stirring is enabled.

  • Work-up & Purification: After cooling, quench the reaction with water. Extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product via column chromatography or recrystallization.

ParameterSettingRationale
Temperature 100 - 150 °CProvides sufficient thermal energy to overcome the activation barrier.
Reaction Time 5 - 20 minDramatically reduced from conventional heating times of several hours.[8][15]
Microwave Power Dynamic (Variable)The instrument will automatically adjust power to maintain the set temperature.
Absorption Level HighFor polar solvents like DMF to ensure efficient energy absorption.
Application II: Accelerated Ester Synthesis

Esterification is another cornerstone reaction in organic synthesis. Microwave assistance can significantly accelerate the acylation of alcohols, often providing excellent yields in minutes without the need for catalysts or base additives in some cases.[9][16][17]

Protocol 3.2.1: General Microwave-Assisted Esterification

  • Reagent Preparation: In a microwave process vial, combine the alcohol (primary or secondary) (1.0 mmol, 1.0 eq.) and a polar, aprotic solvent (3-5 mL) like 1,4-Dioxane or Tetrahydrofuran (THF).

  • Base (Optional but Recommended): Add a base such as pyridine or TEA (1.2 mmol, 1.2 eq.) to neutralize the HCl byproduct.

  • Acyl Chloride Addition: Add 2-methyloxazole-5-carbonyl chloride (1.1 mmol, 1.1 eq.).

  • Vessel Sealing: Securely cap the reaction vessel.

  • Microwave Irradiation: Irradiate the mixture using the parameters outlined in the table.

  • Work-up & Purification: After cooling, dilute the reaction mixture with ethyl acetate and wash sequentially with water, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the residue as required.

ParameterSettingRationale
Temperature 80 - 120 °CMilder conditions are often sufficient for this highly favorable reaction.
Reaction Time 3 - 15 minMicrowave irradiation drastically shortens reaction times for ester formation.[17]
Microwave Power Dynamic (Variable)Power is modulated to precisely control the reaction temperature.
Absorption Level Normal/HighDependent on the polarity of the chosen solvent.
Application III: Efficient Friedel-Crafts Acylation

The Friedel-Crafts acylation is a powerful method for forming carbon-carbon bonds by attaching an acyl group to an aromatic ring.[18] Microwave irradiation, particularly in solvent-free conditions or with greener catalysts, can enhance the efficiency and environmental profile of this transformation.[19][20] Zinc-mediated reactions have been shown to be effective and reusable alternatives to traditional Lewis acids like AlCl₃.[19]

Protocol 3.3.1: Microwave-Assisted Friedel-Crafts Acylation

  • Reagent Preparation: To a microwave process vial, add the aromatic substrate (e.g., anisole, toluene) (1.0 mmol, 1.0 eq.) and a Lewis acid catalyst (e.g., ZnCl₂ or Zn powder, 1.2 eq.).[19][21]

  • Solvent (Optional): For solvent-free conditions, proceed to the next step. Alternatively, a high-boiling, non-polar solvent like 1,2-dichlorobenzene can be used.

  • Acyl Chloride Addition: Add 2-methyloxazole-5-carbonyl chloride (1.0 mmol, 1.0 eq.).

  • Vessel Sealing: Securely cap the reaction vessel.

  • Microwave Irradiation: Irradiate the mixture. Note that intramolecular Friedel-Crafts reactions often show a more pronounced acceleration effect under microwave conditions than intermolecular ones.[18][22]

  • Work-up & Purification: After cooling, carefully quench the reaction with dilute HCl. Extract the product with an organic solvent. Wash the organic phase, dry it, and concentrate. Purify by column chromatography.

ParameterSettingRationale
Temperature 120 - 180 °CHigher temperatures are often required for C-C bond formation.
Reaction Time 10 - 30 minSignificantly faster than conventional thermal methods.[19][23]
Microwave Power Dynamic (Variable)Ensures stable temperature control throughout the reaction.
Absorption Level Set based on solvent polarity or 'Low' for solvent-free.

Visualization of Workflows

G cluster_prep 1. Reaction Setup cluster_mw 2. Microwave Irradiation cluster_workup 3. Product Isolation Reagents Combine Reagents, Solvent & Base in Microwave Vial Seal Securely Cap Vial Reagents->Seal Reactor Place Vial in Reactor Seal->Reactor Irradiate Irradiate at Set Temp & Time Reactor->Irradiate Cool Cool Vial to <50°C Irradiate->Cool Quench Quench Reaction Cool->Quench Extract Liquid-Liquid Extraction Quench->Extract Purify Purification (Chromatography/ Recrystallization) Extract->Purify Product Pure Product Purify->Product reaction_types reagent 2-Methyloxazole- 5-carbonyl chloride amide Amide Product reagent->amide Amidation ester Ester Product reagent->ester Esterification ketone Aryl Ketone Product reagent->ketone Friedel-Crafts Acylation amine + Amine (R-NH2) + Base amine->amide alcohol + Alcohol (R-OH) + Base alcohol->ester aromatic + Aromatic (Ar-H) + Lewis Acid aromatic->ketone

Caption: Key synthetic transformations of the title compound.

References

  • CEM Corporation. (n.d.). Safety Considerations for Microwave Synthesis. Retrieved from [Link]

  • Lidström, P., Tierney, J., Wathey, B., & Westman, J. (2001). Microwave assisted organic synthesis—a review. Tetrahedron, 57(45), 9225-9283.
  • Santana, G., et al. (2023). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. Molecules. Available from: [Link]

  • Glasnov, T. N., & Kappe, C. O. (n.d.). Organic Syntheses Procedure. Organic Syntheses. Available from: [Link]

  • Organic Chemistry Portal. (n.d.). Microwave Synthesis. Retrieved from [Link]

  • Patil, S. S., et al. (2025). Amberlyst Supported, Microwave Assisted Synthesis of Methyl Isoxazole Derivatives of Chalcones. International Journal for Modern Trends in Science and Technology.
  • Kaur, M., et al. (2016). Conventional vs microwave assisted synthesis of different substituted heterocyclic amides. Journal of the Indian Chemical Society.
  • Paul, S., Nanda, P., Gupta, R., & Loupy, A. (2003). Zinc Mediated Friedel-Crafts Acylation in Solvent-Free Conditions under Microwave Irradiation. Synthesis. Available from: [Link]

  • Bielas, R., et al. (2020). Microwave-Assisted Catalytic Method for a Green Synthesis of Amides Directly from Amines and Carboxylic Acids. Molecules. Available from: [Link]

  • Das, B., et al. (2021).
  • Okada, Y., & Fujitsu, A. (2020). Microwave Irradiation Effect on Intermolecular and Intramolecular Friedel-Crafts Acylation Reaction. Green and Sustainable Chemistry. Available from: [Link]

  • Okada, Y., & Fujitsu, A. (2020). Microwave Irradiation Effect on Intermolecular and Intramolecular Friedel-Crafts Acylation Reaction. ResearchGate. Available from: [Link]

  • Sharma, A., et al. (2024). Development in medicinal chemistry via oxadiazole derivatives: patent spotlight 2020–2024. Future Medicinal Chemistry.
  • Wang, J., et al. (2006). Solventless Friedel-Crafts acylation under microwave activation.
  • Raval, D. K., et al. (2015). MICROWAVE MEDIATED SYNTHESIS IN PHARMACEUTICAL CHEMISTRY. RASĀYAN Journal of Chemistry.
  • Widjaja, A., et al. (2023). Microwave-Assisted Enzymatic Esterification Production of Emollient Esters. ACS Omega. Available from: [Link]

  • Hosseini-Sarvari, M. (n.d.). Microwave-Assisted Friedel-Crafts Reaction in the Presence of Ionic Liquids.
  • Chighine, A., et al. (2009). Microwave-Assisted Ester Formation Using O-Alkylisoureas: A Convenient Method for the Synthesis of Esters with Inversion of Configuration. Journal of Organic Chemistry. Available from: [Link]

  • Cadoni, R. (n.d.). Synthesis of amides from aldehydes and amines via C-H bond activation and discovery and development of novel and selective c. IRIS.
  • Li, Y., Wang, Y., & Wang, J. (n.d.). Microwave-promoted conversion of heterocyclic amines to corresponding amides under solvent-free conditions.
  • Gomha, S. M., et al. (2017). Microwave-Assisted Synthesis of some Novel Azoles and Azolopyrimidines as Antimicrobial Agents. Molecules.
  • Mantu, D. A., et al. (2020). Microwave Assisted Reactions for Synthesis of Bioactive Azaheterocycles.
  • Malik, S., Sumit, & Singh, R. K. (n.d.).
  • Asian Journal of Research in Chemistry. (2025). Microwave Assisted Synthesis of Organometallic-2-Aminothiazole Schiff Bases Derivatives and their Medicinal Significance: A Mini Review.
  • Kumar, V., et al. (2025). Recent advances in microwave-assisted synthesis of triazoles and their derivatives: a green approach toward sustainable development methods. RSC Advances. Available from: [Link]

  • Patel, J. M., et al. (n.d.).
  • Research Journal of Science and Technology. (n.d.). Green Synthesis of Novel ethyl 3-amino-5-(methylthio)-4-(5-substituted phenyloxazol-2-yl)
  • Badgujar, N. D., et al. (2024). Recent Advances in Medicinal Chemistry with Benzothiazole-Based Compounds: An In-Depth Review. Journal of Chemical Reviews.
  • Al-Ostath, A. I., et al. (2021). An overview on novel synthetic approaches and medicinal applications of benzimidazole compounds. Arabian Journal of Chemistry.

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Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Amidation with 2-Methyloxazole-5-carbonyl chloride

Welcome to the Technical Support Center. This guide is engineered for researchers, medicinal chemists, and drug development professionals facing challenges when coupling 2-Methyloxazole-5-carbonyl chloride with unreactiv...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is engineered for researchers, medicinal chemists, and drug development professionals facing challenges when coupling 2-Methyloxazole-5-carbonyl chloride with unreactive amines.

Executive Summary: The Reactivity Paradox

2-Methyloxazole-5-carbonyl chloride is a highly valuable, electron-deficient heteroaromatic building block. Paradoxically, while the electron-withdrawing nature of the oxazole ring makes the carbonyl carbon highly electrophilic, it also renders the molecule exceptionally sensitive to degradation. When attempting to couple this acid chloride with low-reactivity amines (either sterically hindered or electronically deactivated), the slow rate of amidation allows competing side reactions—primarily hydrolysis and oxazole ring-opening—to dominate, resulting in poor yields.

Mechanistic Root Cause Analysis

To overcome low reactivity, we must address the underlying causality of the failure:

  • Steric Hindrance vs. Hydrolysis: Bulky amines (e.g., tert-butylamine, substituted piperidines) struggle to approach the carbonyl carbon. If even trace moisture is present, the fast hydrolysis of the acid chloride outcompetes the slow amidation[1].

  • Electronic Deactivation: Anilines and other electron-poor amines lack the nucleophilicity required to attack the carbonyl directly at room temperature.

  • Inadequate Acid Scavenging (The "Stall" Effect): The reaction generates HCl as a byproduct. If the base used is too weak, the unreacted amine becomes protonated, forming an unreactive ammonium salt and permanently stalling the reaction[2].

Troubleshooting FAQs

Q1: I am reacting a bulky secondary amine with 2-Methyloxazole-5-carbonyl chloride, but I only recover unreacted amine and oxazole-5-carboxylic acid. How do I force the coupling? A1: The presence of the carboxylic acid indicates that your acid chloride is hydrolyzing before the hindered amine can react. To fix this, introduce 4-Dimethylaminopyridine (DMAP) as a nucleophilic catalyst. DMAP attacks the acid chloride rapidly, forming a highly reactive acylpyridinium intermediate that forces the coupling with the hindered amine[3]. Use N,N-Diisopropylethylamine (DIPEA) as a stoichiometric auxiliary base to scavenge the generated HCl[2].

Q2: Can I use standard Schotten-Baumann conditions (aqueous NaOH / DCM) for deactivated anilines? A2: No. While Schotten-Baumann biphasic conditions are excellent for stable aliphatic acid chlorides[4], 2-Methyloxazole-5-carbonyl chloride is highly susceptible to aqueous hydrolysis. Alkaline conditions can also trigger oxazole ring degradation. For deactivated anilines, use anhydrous Pyridine as both the solvent and the base, or use dry DCM with stoichiometric DMAP and heat to 40–50°C[1].

Q3: My reaction turns black and yields multiple unidentified spots on TLC when I use Triethylamine (TEA). Why? A3: Triethylamine can sometimes cause localized heating (exotherms) or promote ketene-like degradation pathways in sensitive heteroaromatic acid chlorides. Furthermore, TEA hydrochloride salts precipitate rapidly and can trap reagents. Switch to DIPEA, which is more sterically hindered and less prone to nucleophilic side reactions, and ensure the acid chloride is added dropwise at 0°C to control the exotherm[1].

Reaction Pathway & Troubleshooting Workflows

DMAP_Catalysis AC 2-Methyloxazole-5- carbonyl chloride Int Acylpyridinium Intermediate AC->Int + DMAP (Fast Activation) DMAP DMAP Catalyst Int->DMAP DMAP Regeneration Amide Amide Product Int->Amide + Amine (Rate-Determining) Amine Hindered Amine Amine->Amide Direct Attack (Too Slow) Base DIPEA (HCl Scavenger) Base->Base Neutralizes HCl

Catalytic cycle of DMAP overcoming steric hindrance in amidation.

Troubleshooting_Workflow Start Issue: Low Amide Yield Check Identify Amine Limitation Start->Check Hindered Sterically Hindered (e.g., 2° Amines) Check->Hindered Deactivated Electron-Deficient (e.g., Anilines) Check->Deactivated Moisture Hydrolysis / Degradation Check->Moisture Sol1 Use DMAP (0.1-1.0 eq) + DIPEA in Dry DCM Hindered->Sol1 Sol2 Use Pyridine Solvent or Heat to 50°C Deactivated->Sol2 Sol3 Strictly Anhydrous Avoid Aqueous Base Moisture->Sol3

Troubleshooting workflow for low-yielding acylations with unreactive amines.

Quantitative Data Presentation

Table 1: Optimization of Reaction Conditions for 2-Methyloxazole-5-carbonyl chloride Amidation

Amine TypeBase / Catalyst SystemSolventTempTypical YieldPrimary Failure Mode Addressed
Unhindered 1° (e.g., Benzylamine)DIPEA (1.5 eq)Dry DCM0°C to RT>90%Exothermic degradation if added too fast
Hindered 2° (e.g., Piperidine deriv.)DIPEA (2.0 eq) + DMAP (0.2 eq)Dry THFRT to 40°C75–85%Slow kinetics; competing hydrolysis
Deactivated (e.g., p-Nitroaniline)Pyridine (Solvent & Base)Pyridine50°C60–80%Amine protonation; poor nucleophilicity
Any NaOH (aq) / BiphasicDCM/H₂ORT<10%Rapid hydrolysis of the acid chloride

Self-Validating Experimental Protocols

Protocol A: DMAP-Catalyzed Amidation (For Sterically Hindered Amines)

This protocol utilizes a nucleophilic catalyst to bypass the slow direct attack of bulky amines.

  • Preparation: Flame-dry a round-bottom flask under inert gas (N₂ or Argon). Add the hindered amine (1.0 eq) and dry DCM (0.2 M relative to amine).

  • Base & Catalyst Addition: Add DIPEA (2.0 eq) and DMAP (0.2 eq). Stir for 5 minutes at room temperature.

  • Activation: Cool the mixture to 0°C using an ice bath. Dissolve 2-Methyloxazole-5-carbonyl chloride (1.2 eq) in a small volume of dry DCM and add it dropwise over 10 minutes.

    • Self-Validation Check: The solution should turn pale yellow or light orange, indicating the formation of the acylpyridinium intermediate. If it turns black, localized overheating has occurred; slow the addition rate.

  • Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4–12 hours, monitoring by TLC or LC-MS.

  • Workup: Dilute with additional DCM. Wash sequentially with 1M HCl (to remove DMAP and DIPEA), saturated aqueous NaHCO₃, and brine.

    • Self-Validation Check: Gas evolution during the NaHCO₃ wash confirms the neutralization of unreacted oxazole-5-carboxylic acid (hydrolysis byproduct).

  • Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash chromatography if necessary.

Protocol B: Pyridine-Mediated Amidation (For Electron-Deficient Anilines)

This protocol maximizes base concentration to prevent aniline protonation while providing gentle thermal activation.

  • Preparation: In an oven-dried vial under N₂, dissolve the deactivated aniline (1.0 eq) in anhydrous Pyridine (0.5 M). Pyridine acts as both the solvent and the acid scavenger.

  • Addition: Cool the vial to 0°C. Add 2-Methyloxazole-5-carbonyl chloride (1.5 eq) portion-wise.

  • Heating: Seal the vial and heat to 50°C for 12–24 hours.

    • Causality Note: Heat provides the activation energy required for the electron-poor nitrogen to attack the carbonyl, while Pyridine ensures the HCl byproduct does not protonate the weakly basic aniline.

  • Workup: Cool to room temperature and concentrate the mixture under reduced pressure to remove the majority of the Pyridine. Dissolve the crude residue in EtOAc and wash extensively with 10% aqueous Citric Acid to remove residual Pyridine, followed by brine. Dry and concentrate.

References

  • BenchChem.Technical Support Center: Overcoming Steric Hindrance in DMAP-Catalyzed Acylations.
  • OrgoSolver.Acid Chloride to Amide (NH3/Amines) | Mechanism + Exam Traps.
  • ResearchGate (Zipse et al.).The DMAP-Catalyzed Acetylation of Alcohols—A Mechanistic Study.
  • Organic Chemistry Portal.Schotten-Baumann Reaction.

Sources

Optimization

Amide Coupling Technical Support Center: Solvent &amp; Base Optimization

Welcome to the Technical Support Center for amide bond formation. As a Senior Application Scientist, I have designed this guide to help you troubleshoot and optimize your coupling reactions.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for amide bond formation. As a Senior Application Scientist, I have designed this guide to help you troubleshoot and optimize your coupling reactions. Amide bond formation is the most frequently executed reaction in medicinal chemistry, yet it remains fraught with challenges such as epimerization, poor yields with hindered substrates, and the environmental burden of traditional solvents[1].

This guide moves beyond generic protocols. Here, we dissect the causality behind solvent and base selection, provide diagnostic troubleshooting for your most stubborn reactions, and supply self-validating, scalable methodologies.

Part 1: The Mechanics of Base and Solvent Selection

To optimize an amide coupling, one must understand the delicate kinetic balance governing the reaction. The choice of base and solvent does not merely facilitate the reaction; it actively dictates the mechanistic pathway.

The Role of the Base: Bases are required to neutralize amine salts (e.g., HCl salts) and scavenge acidic byproducts generated during activation. However, if a base is too strong (high pKa​ ) or used in vast excess, it will deprotonate the α -carbon of the activated ester. This leads to the formation of an oxazolone intermediate—a planar, achiral species that results in epimerization (racemization) upon subsequent amine attack[2].

The Role of the Solvent: Traditional protocols rely heavily on polar aprotic solvents like N,N-dimethylformamide (DMF) or dichloromethane (DCM) to solubilize polar peptide fragments and stabilize the activated ester. However, highly polar solvents also stabilize the undesired oxazolone intermediate, thereby accelerating epimerization[2]. Transitioning to greener, less polar solvents not only addresses reprotoxicity and regulatory concerns but can actively suppress racemization pathways[3].

G CA Carboxylic Acid + Coupling Agent AE Activated Ester Intermediate CA->AE Activation Amide Desired Chiral Amide (High Yield) AE->Amide Amine + Base (Fast) Ox Oxazolone Intermediate (Base Promoted) AE->Ox Excess/Strong Base (Slow) Epi Epimerized Amide (Undesired) Ox->Epi Amine Ring Opening

Reaction pathways in amide coupling highlighting base-promoted oxazolone epimerization.

Part 2: Diagnostic Troubleshooting & FAQs

Q1: I am observing >10% epimerization of my chiral amino acid substrate. How do I adjust my conditions? A1: Epimerization is driven by the lifetime of the activated ester and the basicity of the environment. First, evaluate your base. N,N-Diisopropylethylamine (DIPEA) ( pKa​≈10.5 ) is standard but often too strong for sensitive substrates. Switch to a weaker base like Pyridine ( pKa​≈5.2 ) or 2,4,6-collidine to prevent α -proton abstraction[4]. Second, evaluate your solvent. Switch from highly polar DMF to less polar alternatives like 2-Methyltetrahydrofuran (2-MeTHF) or DCM, which destabilize the oxazolone transition state[2]. Finally, consider using T3P (propylphosphonic anhydride) instead of uronium salts (HATU/HBTU), as T3P forms a less reactive, epimerization-resistant intermediate[4].

Q2: My coupling with a sterically hindered secondary amine is stalling at 30% conversion. What should I change? A2: Steric hindrance prevents the amine from efficiently attacking the activated ester, allowing side reactions (like hydrolysis or rearrangement) to outcompete product formation. You must increase the electrophilicity of the activated species. Switch to highly reactive coupling agents like HATU with HOAt as an additive[5], or utilize in situ acyl fluoride generation (e.g., using TFFH or XtalFluor-E), which excels at penetrating sterically congested environments. Ensure you are using a strictly non-nucleophilic base (DIPEA) so the base does not compete with your hindered amine.

Q3: We are mandated to remove DMF and DCM from our processes due to toxicity. What are the best green alternatives? A3: The field has successfully validated several green alternatives that perform equally well, if not better. 2-MeTHF and Cyclopentyl methyl ether (CPME) are excellent replacements for DCM and THF[3]. They are bio-derived, possess low water solubility (enabling direct aqueous workup), and maintain high coupling yields. For DMF replacement, Propylene carbonate (PC) or Limonene are emerging as powerful tools; in Limonene, many amide products simply precipitate out of solution, allowing for isolation by simple filtration without extensive chromatography[6].

Part 3: Quantitative Optimization Matrices

Use the following data matrices to rationally select your reagents based on your specific substrate constraints.

Table 1: Base Selection Matrix
BaseApprox. pKa​ Steric HindranceEpimerization RiskPrimary Application / Notes
DIPEA 10.5HighModerateStandard baseline for non-sensitive couplings[5].
NMM 7.4LowHigh (if excess)Common in peptide synthesis; risk of acting as a nucleophile.
2,4,6-Collidine 7.4Very HighVery LowExcellent for highly hindered, chiral substrates.
Pyridine 5.2LowLowBest paired with T3P for extreme epimerization suppression[4].
Table 2: Solvent Selection Matrix
SolventDielectric Const. ( ϵ )Environmental ImpactWorkup EaseApplication Notes
DMF 36.7High (Reprotoxic)Difficult (Water miscible)Traditional solvent; avoid for scale-up[1].
DCM 8.9High (Ozone/Toxicity)ModerateGood for low-temp, but heavily regulated.
2-MeTHF 6.9Low (Bio-derived)Excellent (Phase separates)Direct DCM replacement; suppresses epimerization[3].
Limonene 2.3Very Low (Bio-derived)Excellent (Filtration)Emerging green solvent; drives precipitation of product[6].

Part 4: Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. They include built-in analytical checkpoints to ensure the reaction mechanics are functioning as intended before proceeding to bulk isolation.

Protocol 1: Low-Epimerization Coupling (T3P / Pyridine)

Designed for highly sensitive chiral centers prone to racemization[4].

  • Preparation: In an oven-dried flask under nitrogen, dissolve the chiral carboxylic acid (1.0 eq) and the amine (1.1 eq) in anhydrous 2-MeTHF (0.2 M concentration).

  • Base Addition: Add Pyridine (3.0 eq) to the stirring solution.

  • Activation: Cool the reaction mixture to 0 °C using an ice bath. Dropwise, add T3P (50 wt% solution in EtOAc, 1.5 eq).

  • Coupling: Allow the reaction to slowly warm to room temperature and stir for 12 hours.

  • Validation Checkpoint: Withdraw a 5 µL aliquot, quench in 100 µL of 1:1 MeCN/Water, and analyze via LC-MS. Self-Validation criteria: Proceed to workup ONLY if the starting acid mass is fully consumed and the product mass constitutes >95% of the total ion current. If incomplete, add 0.5 eq T3P and stir for 4 more hours.

  • Workup: Because 2-MeTHF is water-immiscible, directly wash the organic layer sequentially with 1N HCl (to remove pyridine), saturated aqueous NaHCO3​ , and brine. Dry over Na2​SO4​ , filter, and concentrate.

  • Chiral Validation: Analyze the crude product via Chiral HPLC to confirm enantiomeric excess (ee) > 99%.

Workflow S1 1. Preparation Dissolve Acid in 2-MeTHF S2 2. Base Addition Add Pyridine (3.0 eq) S1->S2 S3 3. Activation Add T3P at 0 °C S2->S3 S4 4. Coupling Add Amine (Stir 12h) S3->S4 S5 5. Workup Aqueous Wash & Filter S4->S5

Step-by-step workflow for low-epimerization amide coupling using T3P and pyridine.
Protocol 2: Green Amide Coupling (HATU / DIPEA in 2-MeTHF)

Designed for standard, non-sensitive substrates requiring high yield and sustainable solvents[3].

  • Preparation: Dissolve the carboxylic acid (1.0 eq) and HATU (1.1 eq) in 2-MeTHF (0.3 M).

  • Activation: Add DIPEA (2.5 eq) and stir at room temperature for 10 minutes to pre-form the activated ester. Note: A slight yellowing of the solution indicates successful activation.

  • Coupling: Add the amine (1.2 eq) to the mixture. Stir at room temperature for 2-4 hours.

  • Validation Checkpoint: Perform TLC (e.g., 50% EtOAc/Hexanes). Self-Validation criteria: The baseline (acid) and active ester spot should be absent, replaced by a single product spot. Stain with ninhydrin to ensure no free amine remains.

  • Workup: Directly wash the 2-MeTHF solution with 10% aqueous citric acid, saturated NaHCO3​ , and brine. Concentrate under reduced pressure to yield the pure amide.

References

  • Water: An Underestimated Solvent for Amide Bond-Forming Reactions - NSF PAR.
  • Evaluation of alternative solvents in common amide coupling reactions: replacement of dichloromethane and N,N-dimethylformamide. Green Chemistry (RSC Publishing).
  • Strategies to reduce epimerization during synthesis of chiral 2-aminoacetamides. Benchchem.
  • Optimized reaction conditions for amide bond formation in DNA-encoded combin
  • Exploring the amide coupling of carboxylic acids with amines using green solvent limonene. Taylor & Francis.
  • A green chemistry perspective on catalytic amide bond form
  • General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine.
  • A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry (RSC Publishing).

Sources

Troubleshooting

Preventing hydrolysis of 2-Methyloxazole-5-carbonyl chloride during workup

A Guide for Researchers, Scientists, and Drug Development Professionals Welcome to the technical support center for 2-Methyloxazole-5-carbonyl chloride. This guide, structured in a responsive question-and-answer format,...

Author: BenchChem Technical Support Team. Date: March 2026

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 2-Methyloxazole-5-carbonyl chloride. This guide, structured in a responsive question-and-answer format, is designed to provide in-depth, practical solutions to challenges you may encounter during its synthesis and workup. As a Senior Application Scientist, my goal is to blend established chemical principles with field-tested insights to ensure the integrity and success of your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: My synthesis of 2-Methyloxazole-5-carbonyl chloride from the corresponding carboxylic acid seems to have failed based on TLC analysis. What could be the issue?

A1: It is highly probable that your reaction was successful, but the workup or analysis method led to the hydrolysis of the product. Acyl chlorides are very reactive and can be hydrolyzed back to the starting carboxylic acid by moisture, including the slightly acidic silica on a TLC plate.[1] It is recommended to confirm product formation by quenching a small aliquot of the reaction mixture with an anhydrous alcohol (e.g., methanol) to form the stable ester, which can then be reliably analyzed by TLC.[1]

Q2: What are the best practices for storing 2-Methyloxazole-5-carbonyl chloride?

A2: Due to its moisture sensitivity, 2-Methyloxazole-5-carbonyl chloride should be stored under an inert atmosphere (e.g., nitrogen or argon) in a tightly sealed container.[1][2] For long-term storage, refrigeration at 2-8°C is recommended to minimize degradation. It's also good practice to store the bulk of the material in a primary container and transfer smaller, working quantities to a separate vial to minimize repeated exposure of the main stock to the atmosphere.[3]

Q3: Can I use water or aqueous solutions during the workup of a reaction involving 2-Methyloxazole-5-carbonyl chloride?

A3: It is strongly advised to avoid aqueous workups whenever possible, as water will rapidly hydrolyze the acyl chloride back to the corresponding carboxylic acid.[4][5][6] If an aqueous wash is unavoidable, it should be performed quickly at low temperatures, and the organic layer should be immediately and thoroughly dried. However, a completely anhydrous workup is the preferred method to preserve the integrity of the acyl chloride.

Troubleshooting Guide: Synthesis and Workup

Issue 1: Low or No Yield of 2-Methyloxazole-5-carbonyl chloride After Synthesis with Thionyl Chloride (SOCl₂)

Q: I've reacted 2-Methyloxazole-5-carboxylic acid with thionyl chloride, but after workup, I've isolated mainly the starting material. What went wrong?

A: This is a common issue stemming from the high reactivity of acyl chlorides. The problem likely lies in the workup procedure rather than the reaction itself. Here's a breakdown of potential causes and solutions:

  • Causality: Acyl chlorides are highly susceptible to hydrolysis.[6][7] Any exposure to water during the workup will convert your product back to the starting carboxylic acid. This includes atmospheric moisture, residual water in solvents, or aqueous washes.[1][4] The oxazole ring itself can also be sensitive to cleavage under strongly acidic or basic conditions, which might be present during certain workup procedures.[8]

  • Troubleshooting & Solutions:

    • Strict Anhydrous Conditions: Ensure all glassware is oven- or flame-dried before use.[1][2] All solvents must be rigorously dried. For instance, dichloromethane (DCM) can be distilled from calcium hydride.[9] The reaction should be conducted under an inert atmosphere (nitrogen or argon).[2]

    • Removal of Excess Thionyl Chloride: After the reaction is complete, excess thionyl chloride must be removed under reduced pressure.[10] To ensure complete removal, co-evaporation with a dry, inert solvent like toluene is highly effective. Add anhydrous toluene to the crude product and evaporate it; repeat this process two to three times.[10]

    • Avoid Aqueous Workup: Do not wash the reaction mixture with water or aqueous solutions like sodium bicarbonate. This will lead to immediate hydrolysis.[4][5] If you need to neutralize any remaining acidic impurities, consider using a non-nucleophilic organic base that can be removed under vacuum, or by filtration of its salt.

    • In-situ Use: Often, the best approach is to not isolate the acyl chloride at all.[1] After removing the excess thionyl chloride and solvent, the crude 2-Methyloxazole-5-carbonyl chloride can be dissolved in a dry solvent and used directly in the subsequent reaction step.[1]

Issue 2: Difficulty in Removing Byproducts and Excess Reagents Without Using an Aqueous Wash

Q: How can I purify my crude 2-Methyloxazole-5-carbonyl chloride without resorting to an aqueous workup that will hydrolyze it?

A: Purification of a sensitive acyl chloride requires non-aqueous techniques. Here's a workflow designed to maintain an anhydrous environment:

  • Causality: The primary byproducts from the reaction of a carboxylic acid with thionyl chloride are sulfur dioxide (SO₂) and hydrogen chloride (HCl), both of which are gases and are easily removed.[11][12] The main challenge is removing any non-volatile impurities or excess reagents without introducing water.

  • Troubleshooting & Solutions:

    • Distillation: If the 2-Methyloxazole-5-carbonyl chloride is thermally stable, vacuum distillation is an excellent method for purification.[1] This will effectively separate it from any non-volatile impurities. It's important to know the boiling point of your compound or to perform a small-scale test distillation first.

    • Filtration through an Inert Solid: If the impurities are solid, you can dissolve the crude product in a dry, inert solvent (e.g., anhydrous DCM or THF) and filter it through a pad of dry Celite or a short plug of silica gel (ensure the silica is thoroughly dried beforehand). This can remove particulate matter and some polar impurities.

    • Anhydrous Solvent Trituration/Washing: In some cases, impurities can be removed by washing the crude product with a cold, dry, non-polar solvent in which the acyl chloride is insoluble but the impurities are soluble. Hexane or pentane are often good choices. This should be done under an inert atmosphere.

Experimental Protocols

Protocol 1: Synthesis of 2-Methyloxazole-5-carbonyl chloride

This protocol is a representative procedure for the synthesis of acyl chlorides using thionyl chloride.[10][13]

  • Preparation: In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a gas outlet connected to a trap (to neutralize HCl and SO₂), add 2-Methyloxazole-5-carboxylic acid (1.0 eq).

  • Reagent Addition: Under a nitrogen or argon atmosphere, add an excess of thionyl chloride (SOCl₂) (2.0-3.0 eq). A catalytic amount of anhydrous N,N-dimethylformamide (DMF) (e.g., 1-2 drops) can be added to accelerate the reaction.[14]

  • Reaction: Heat the reaction mixture to a gentle reflux (typically around 80°C) with constant stirring. Monitor the reaction by the cessation of gas evolution. The reaction is usually complete within 1-3 hours.

  • Workup (Anhydrous):

    • Allow the reaction mixture to cool to room temperature.

    • Remove the excess thionyl chloride under reduced pressure using a rotary evaporator.

    • Add anhydrous toluene (or another high-boiling inert solvent) to the flask and evaporate again. Repeat this step twice to ensure all residual SOCl₂ is removed.

  • Product: The resulting crude 2-Methyloxazole-5-carbonyl chloride can be used directly for the next step or purified by vacuum distillation.

Protocol 2: Anhydrous Workup and Drying of the Organic Solution

This protocol details the steps for handling the product while strictly avoiding water.

  • Solvent Removal: After the reaction, if a solvent was used, remove it under reduced pressure.

  • Drying the Solution: If the product is in an organic solvent and there's a suspicion of trace moisture (e.g., from atmospheric exposure), add an anhydrous drying agent like magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).[15][16]

    • Add the drying agent to the solution and swirl. If the drying agent clumps together, more is needed. Add more until some of the powder remains free-flowing, indicating the water has been absorbed.[15][16]

  • Filtration: Decant or filter the dried organic solution away from the drying agent into a clean, dry flask.

  • Final Solvent Removal: Remove the solvent under reduced pressure to yield the purified product.

Visualization of Key Processes

Hydrolysis_Mechanism

Anhydrous_Workup_Workflow

Data Summary

ReagentFunctionKey ConsiderationsByproducts
Thionyl Chloride (SOCl₂) Chlorinating AgentHighly corrosive and toxic; reacts with water.[10]SO₂(g), HCl(g)[11][12]
Oxalyl Chloride ((COCl)₂) Chlorinating AgentMore reactive but also more expensive and toxic.[14]CO(g), CO₂(g), HCl(g)
Phosphorus Pentachloride (PCl₅) Chlorinating AgentSolid reagent; produces a liquid byproduct that requires separation.[11]POCl₃(l), HCl(g)[11]
Anhydrous Toluene Co-evaporation SolventEnsures complete removal of volatile reagents like SOCl₂.[10]N/A
Anhydrous MgSO₄ / Na₂SO₄ Drying AgentUsed to remove trace amounts of water from organic solutions.[15][16]Forms solid hydrates.[15]

References

  • Master Organic Chemistry. (2011, December 3). Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. Retrieved from [Link]

  • ReactionWeb.io. (2025, July 12). Carboxylic Acid + SOCl2. Retrieved from [Link]

  • Chemistry Steps. (2020, February 17). SOCl2 Reaction with Carboxylic Acids. Retrieved from [Link]

  • Clark, J. (n.d.). Converting carboxylic acids into acyl (acid) chlorides. Chemguide. Retrieved from [Link]

  • Bioman Explains. (2024, April 1). Mechanism Explained: Carboxylic Acids to Acyl Chlorides Using Thionyl Chloride (SOCl2) [Video]. YouTube. Retrieved from [Link]

  • LibreTexts Chemistry. (2021, September 27). 4.7: Reaction Work-Ups. Retrieved from [Link]

  • ChemSynthesis. (2025, May 20). ethyl 2-methyl-1,3-oxazole-5-carboxylate. Retrieved from [Link]

  • University of York. (n.d.). Chemistry Teaching Labs - Removing residual water from organic solutions. Retrieved from [Link]

  • ResearchGate. (2019, March 4). What should i reconsider in my experiment for acyl chloride to be formed? Retrieved from [Link]

  • ResearchGate. (2018, August 6). How to stop hydrolysis of an acyl chloride in aquous solution? Retrieved from [Link]

  • Moodle@Units. (n.d.). Preparing Anhydrous Reagents and Equipment. Retrieved from [Link]

  • LibreTexts Chemistry. (2024, September 30). 21.4: Chemistry of Acid Halides. Retrieved from [Link]

  • Chemistry Stack Exchange. (2019, June 5). Why is formyl chloride unstable while higher acyl chlorides are stable? Retrieved from [Link]

  • Reddit. (2024, July 23). Acyl chloride formation in presence of acid sensitive groups. r/Chempros. Retrieved from [Link]

  • University of Calgary. (n.d.). Using drying agents. Retrieved from [Link]

  • Paterson, D. E., et al. (2017). Synthesis of extended oxazoles II: Reaction manifold of 2-(halomethyl)-4,5-diaryloxazoles. Tetrahedron Letters, 58(15), 1463-1466.
  • Yamada, K., et al. (2016). Development of a method for the synthesis of 2,4,5-trisubstituted oxazoles composed of carboxylic acid, amino acid, and boronic acid. Beilstein Journal of Organic Chemistry, 12, 2374-2381.
  • OrgoSolver. (n.d.). Acid Chloride to Amide (NH3/Amines) | Mechanism + Exam Traps. Retrieved from [Link]

  • ResearchGate. (n.d.). Stability of acyl halides in various water media. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Hexafluoro-2-propanol-promoted Intramolecular Friedel-Crafts Acylation. Retrieved from [Link]

  • Google Patents. (n.d.). EP2844644B1 - Process for preparation of 4-methyloxazole-5-carboxylic ester.
  • Sciencemadness Discussion Board. (2020, October 26). Acyl chlorides stability. Retrieved from [Link]

  • National Institutes of Health. (2025, March 5). Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids. Retrieved from [Link]

  • Wikipedia. (n.d.). Acyl chloride. Retrieved from [Link]

  • Yufeng. (2025, May 28). How Do You Make Acid Chlorides? 5 Essential Steps for Successful Synthesis. Retrieved from [Link]

  • National Institutes of Health. (2022, December 29). 5-Chloroisoxazoles: A Versatile Starting Material for the Preparation of Amides, Anhydrides, Esters, and Thioesters of 2H-Azirine-2-carboxylic Acids. Retrieved from [Link]

  • Google Patents. (n.d.). JP2003509392A - Method for purifying carbonyl chloride.
  • PrepChem.com. (n.d.). Synthesis of 2-methyl-4-trifluoromethylthiazole-5-carbonyl chloride. Retrieved from [Link]

  • Google Patents. (n.d.). WO2002012209A1 - Method for purifying 2-chloro-5-chloromethyl thiazole.
  • PubMed. (2024, November 1). 2-Methyloxolane as an effective bio-based solvent for the removal of βN-alkanoyl-5-hydroxytryptamines from Arabica green coffee beans. Retrieved from [Link]

Sources

Optimization

Enhancing reaction rate for 2-Methyloxazole-5-carbonyl chloride substitutions

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific kinetic and stability challenges associated with 2-Methyloxazole-5-carbonyl c...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific kinetic and stability challenges associated with 2-Methyloxazole-5-carbonyl chloride.

This substrate presents a unique chemical dichotomy: the electron-withdrawing nature of the oxazole ring makes the carbonyl carbon highly electrophilic, yet the heteroaromatic system itself is highly sensitive to degradation under harsh basic conditions. This guide provides field-proven, mechanistically grounded solutions to accelerate your reaction rates while preserving the integrity of your substrate.

Part 1: Diagnostic Workflow for Sluggish Substitutions

Before diving into specific protocols, use the following diagnostic logic tree to identify the root cause of your reaction failure.

DiagnosticWorkflow Start Slow Reaction Rate with 2-Methyloxazole-5-carbonyl chloride CheckMoisture Is the solvent strictly anhydrous (<50 ppm water)? Start->CheckMoisture DrySolvent Dry solvent over molecular sieves. Purge system with N2/Ar. CheckMoisture->DrySolvent No CheckCatalyst Are you using a nucleophilic catalyst (e.g., DMAP or NMI)? CheckMoisture->CheckCatalyst Yes DrySolvent->CheckCatalyst AddCatalyst Add 5-10 mol% DMAP or NMI. Do not rely solely on TEA/DIPEA. CheckCatalyst->AddCatalyst No CheckBase Is the auxiliary base causing substrate degradation (black tar)? CheckCatalyst->CheckBase Yes AddCatalyst->CheckBase ChangeBase Switch from TEA to sterically hindered DIPEA or NMM. CheckBase->ChangeBase Yes OptimizeTemp Maintain 0°C to RT. Avoid heating above 40°C. CheckBase->OptimizeTemp No ChangeBase->OptimizeTemp Success Reaction Rate Enhanced & High Yield Achieved OptimizeTemp->Success

Diagnostic workflow for troubleshooting oxazole acyl chloride substitutions.

Part 2: Troubleshooting Guides & FAQs

Q1: My esterification with 2-Methyloxazole-5-carbonyl chloride is stalling at 40% conversion despite using excess alcohol and triethylamine (TEA). How do I push this to completion? Root Cause Analysis: Triethylamine (TEA) functions primarily as an acid scavenger (general base) and does not actively lower the activation energy of the acyl transfer. For sterically hindered or less reactive nucleophiles, general base catalysis is insufficient. The Solution: Transition from general base catalysis to nucleophilic catalysis by introducing 4-Dimethylaminopyridine (DMAP) or 1-Methylimidazole (NMI). DMAP is inherently more nucleophilic than the target alcohol; it rapidly attacks the acyl chloride to form a highly electrophilic N-acylpyridinium intermediate[1]. This intermediate is perfectly positioned to activate the incoming nucleophile, increasing acylation rates by up to a factor of 10,000 compared to uncatalyzed or pyridine-catalyzed systems[2].

Q2: Upon adding my reagents, the reaction mixture turns dark brown/black, and LC-MS shows multiple degradation peaks instead of the product. What is happening? Root Cause Analysis: The "black tar" phenomenon is a classic sign of substrate polymerization and ring degradation. The 2-methyloxazole ring is electron-deficient. When exposed to strong, unhindered bases (like TEA or NaOH) at high concentrations, the base can initiate unwanted side reactions—including ring-opening pathways—rather than cleanly scavenging HCl. The Solution: Swap TEA for a milder, sterically hindered auxiliary base such as N,N-Diisopropylethylamine (DIPEA) or N-Methylmorpholine (NMM). These bases are bulky enough to avoid nucleophilic attack on the sensitive oxazole ring while effectively neutralizing the HCl byproduct.

Q3: I am seeing a high percentage of 2-Methyloxazole-5-carboxylic acid (the hydrolyzed byproduct) rather than my target amide. How do I prevent this? Root Cause Analysis: The highly activated nature of the oxazole-5-carbonyl chloride makes it extremely susceptible to hydrolysis by trace moisture. When using NMI or DMAP, the resulting N-acyl intermediate is even more sensitive to water than the parent acyl chloride. The Solution: Implement a self-validating anhydrous protocol. Ensure your solvent contains <50 ppm water. Crucially, invert your order of addition : dissolve the nucleophile, catalyst, and auxiliary base in the solvent first, then add the acyl chloride dropwise. This ensures the nucleophile is in vast excess relative to the active intermediate at any given moment, outcompeting trace water.

Part 3: Mechanistic Pathway

To understand why nucleophilic catalysis is mandatory for stubborn substrates, review the catalytic cycle below. The NMI system reacts entirely via a nucleophilic route, forming an N-acylated catalyst intermediate that subsequently reacts with the alcohol/amine[3].

CatalyticCycle AcylChloride 2-Methyloxazole-5-carbonyl chloride Electrophile Intermediate N-Acylimidazolium Intermediate Highly Reactive Species AcylChloride->Intermediate NMI attack (Fast) Catalyst 1-Methylimidazole (NMI) Nucleophilic Catalyst Catalyst->Intermediate Displaces Cl- Product Target Ester / Amide Final Product Intermediate->Product Nucleophilic attack (Rate-determining) Nucleophile R-OH or R-NH2 Incoming Nucleophile Nucleophile->Product Substrate addition RegenCatalyst Regenerated NMI Returns to cycle Product->RegenCatalyst Catalyst release RegenCatalyst->AcylChloride Catalytic turnover

Catalytic cycle of NMI-mediated acyl substitution highlighting the reactive intermediate.

Part 4: Quantitative Data Presentation

The following table summarizes the causality between your chosen reagent system and the resulting reaction kinetics. NMI is often preferred over DMAP for highly sensitive substrates due to its liquid state (ease of handling) and slightly lower basicity, which minimizes side reactions[4].

Catalyst SystemAuxiliary BaseRelative Reaction RateDegradation RiskRecommended Use Case
None TEA1x (Baseline)High (Tar formation)Not recommended for sensitive oxazoles.
Pyridine (as solvent)None~10xLowUnhindered primary alcohols/amines.
10 mol% DMAP DIPEA~10,000xModerateHindered secondary alcohols.
10 mol% NMI DIPEA~12,000xVery LowHighly sensitive substrates; rapid amidation.

Part 5: Standard Operating Procedure (SOP)

Highly Optimized NMI-Catalyzed Amidation/Esterification This protocol is designed as a self-validating system. Do not proceed to the next step unless the validation checkpoint is met.

Step 1: System Preparation

  • Flame-dry a round-bottom flask under vacuum and backfill with Argon (repeat 3x).

  • Causality: Removes surface-bound moisture that causes rapid hydrolysis of the acyl chloride.

Step 2: Reagent Loading (The "Nucleophile-First" Approach)

  • Dissolve the target amine or alcohol (1.0 equiv) in anhydrous Dichloromethane (DCM, 0.1 M).

  • Add DIPEA (1.5 equiv) and 1-Methylimidazole (NMI, 0.1 equiv).

  • Causality: Pre-mixing the nucleophile and catalyst ensures that the highly reactive intermediate is intercepted immediately upon formation.

Step 3: Controlled Addition

  • Cool the mixture to 0 °C using an ice-water bath.

  • Validation Checkpoint: Internal temperature probe must read < 2 °C.

  • Dissolve 2-Methyloxazole-5-carbonyl chloride (1.1 equiv) in a small volume of anhydrous DCM. Add this solution dropwise over 15 minutes.

  • Causality: Dropwise addition prevents localized exothermic spikes that trigger oxazole ring degradation.

Step 4: Reaction Progression

  • Remove the ice bath and allow the reaction to warm to room temperature (20 °C). Stir for 1-2 hours.

  • Validation Checkpoint: Monitor via LC-MS. The disappearance of the starting nucleophile peak and the strict absence of the carboxylic acid byproduct (M+1 = 128 m/z) confirms successful moisture exclusion.

Step 5: Quench & Isolation

  • Quench the reaction with saturated aqueous NaHCO₃. Extract with DCM.

  • Wash the organic layer with 1M HCl (to easily remove the water-soluble NMI and DIPEA), followed by brine.

  • Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

References

  • [2] IV. Aryl Thionocarbonates - Chemistry LibreTexts. LibreTexts. Available at: [Link]

  • [1] Lies My Sophomore Organic Professor Told Me. Macmillan Group, Princeton University. Available at: [Link]

  • [3] Kinetics and mechanism of hydroxy group acetylations catalyzed by N-methylimidazole. PubMed (National Institutes of Health). Available at:[Link]

  • [4] Practical and Efficient Acylation and Tosylation of Sterically Hindered Alcohols Catalyzed with 1-Methylimidazole. ResearchGate. Available at:[Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative Reactivity Guide: 2-Methyloxazole-5-carbonyl chloride vs. Isoxazole-4-carbonyl chloride

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Nucleophilic Acyl Substitution, Chemoselectivity, and Protocol Optimization As a Senior Application Scientist, I frequently...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Nucleophilic Acyl Substitution, Chemoselectivity, and Protocol Optimization

As a Senior Application Scientist, I frequently evaluate heterocyclic acyl chlorides for library synthesis, lead optimization, and agrochemical development. Two highly valuable, yet mechanistically distinct building blocks are 2-methyloxazole-5-carbonyl chloride and isoxazole-4-carbonyl chloride . While both serve as premier acylating agents to install azole pharmacophores, their underlying ring electronics dictate divergent handling and reaction conditions.

This guide provides an objective, data-driven comparison of their reactivity profiles, supported by self-validating experimental protocols designed to maximize yield while mitigating heterocycle degradation.

Structural & Mechanistic Profiling

Understanding the intrinsic electronic properties of the 1,3-oxazole versus the 1,2-oxazole (isoxazole) core is critical for predicting their behavior under basic amidation conditions.

  • 2-Methyloxazole-5-carbonyl chloride (1,3-Oxazole System): The 1,3-oxazole core is characterized by robust aromatic stability. The methyl group at the C2 position acts as an electron-donating moiety, stabilizing the ring against premature nucleophilic attack, while the C5 acyl chloride remains highly electrophilic. This structural reinforcement allows for robust amidation and esterification across a broad temperature range without significant risk of ring cleavage[1].

  • Isoxazole-4-carbonyl chloride (1,2-Oxazole System): The 1,2-oxazole ring contains a relatively labile N–O bond. The carbonyl chloride group at C4 is exceptionally susceptible to nucleophilic acyl substitution, providing a direct route to amides and esters[2]. However, the ring is vulnerable to base-catalyzed ring-opening (fragmentation into cyanoenolates), particularly when exposed to strong, unhindered bases or elevated temperatures. Consequently, transformations utilizing this reagent demand stringent temperature control (0–5 °C) and the use of mild, sterically hindered bases[2]. These derivatives are highly prized in the development of herbicide safeners[3] and crop protection agents[4].

ReactivityLogic Oxazole 2-Methyloxazole-5-carbonyl chloride (1,3-Oxazole Core) Acyl Nucleophilic Acyl Substitution (High Electrophilicity) Oxazole->Acyl Primary Pathway Side1 High Ring Stability (Sterically Shielded) Oxazole->Side1 Under Basic Conditions Isoxazole Isoxazole-4-carbonyl chloride (1,2-Oxazole Core) Isoxazole->Acyl Primary Pathway Side2 Base-Sensitivity (Prone to Ring Cleavage) Isoxazole->Side2 Strong Base / Heat Amide1 Amidation (Stable Oxazole Amides) Acyl->Amide1 + 1°/2° Amines Amide2 Amidation (Isoxazole-4-carboxamides) Acyl->Amide2 + 1°/2° Amines

Mechanistic reactivity and stability logic of oxazole vs. isoxazole acyl chlorides.

Comparative Performance Data

To facilitate rapid decision-making in the lab, the following table summarizes the operational parameters and reactivity profiles of both compounds.

Parameter2-Methyloxazole-5-carbonyl chlorideIsoxazole-4-carbonyl chloride
Ring System 1,3-Oxazole1,2-Oxazole
Electrophilicity of C=O HighVery High
Ring Stability (Basic) Moderate to High (Stabilized by C2-CH3)Low to Moderate (Prone to N-O cleavage)
Optimal Amidation Temp 0 °C warming to Room TemperatureStrictly 0–5 °C during addition[2]
Preferred Base Triethylamine (TEA) or PyridineN,N-Diisopropylethylamine (DIPEA)
Primary Applications Kinase inhibitors, CNS drug scaffoldsHerbicide safeners[3], anti-inflammatories
Causality in Experimental Choices

To ensure scientific integrity, every protocol must function as a self-validating system. The choices in our methodologies are grounded in the following chemical principles:

  • Base Selection: For the isoxazole system, DIPEA is strictly preferred over TEA. DIPEA's steric bulk prevents it from acting as a competing nucleophile, mitigating the risk of attacking the isoxazole ring and initiating ring-opening cascades.

  • Temperature Control: The isoxazole amidation must be initiated at 0–5 °C[2]. The exothermic nature of acyl chloride reactions can cause localized heating; at elevated temperatures, the isoxazole ring's N-O bond becomes highly vulnerable to cleavage.

  • Self-Validation (In-Process Controls): Both protocols utilize a specific quenching step with saturated aqueous NaHCO₃. If unreacted acyl chloride remains, it is rapidly hydrolyzed to the water-soluble carboxylic acid, which partitions into the aqueous layer. The organic layer's purity can then be immediately validated via LC-MS prior to column chromatography.

Workflow Prep 1. Reagent Prep Dry Solvent, 0-5°C Add 2. Dropwise Addition Acyl Chloride Prep->Add React 3. Nucleophilic Attack Stir at RT Add->React Quench 4. Quench Aq. NaHCO3 React->Quench Purify 5. Purification Chromatography Quench->Purify Validate 6. Validation LC-MS / NMR Purify->Validate

Standardized, self-validating workflow for chemoselective amidation.

Self-Validating Experimental Protocols
Protocol A: Synthesis of 2-Methyloxazole-5-carboxamides

Objective: High-yield amidation leveraging the inherent stability of the 2-methyloxazole core.

  • Preparation: Dissolve the primary/secondary amine (1.0 equiv) in anhydrous dichloromethane (DCM) or dioxane (0.2 M concentration) under an inert atmosphere (N₂/Ar)[1].

  • Base Addition: Add Triethylamine (TEA) (1.5 equiv). Stir for 5 minutes at room temperature.

  • Acylation: Cool the mixture to 0 °C. Add 2-methyloxazole-5-carbonyl chloride (1.1 equiv) dropwise over 10 minutes.

  • Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2 to 16 hours depending on amine sterics[1]. Validation: Monitor via TLC (Hexanes/EtOAc 1:1); the disappearance of the amine spot indicates completion.

  • Quench & Workup: Quench with saturated aqueous NaHCO₃ (equal volume). Extract with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purification: Purify via silica gel flash chromatography to isolate the pure amide.

Protocol B: Synthesis of Isoxazole-4-carboxamides

Objective: Chemoselective amidation strictly preventing isoxazole ring-opening.

  • Preparation: Dissolve the amine (1.0 equiv) in a suitable anhydrous solvent such as acetonitrile or toluene (0.2 M) under an inert atmosphere[2].

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (1.2 equiv). Causality: DIPEA is chosen to neutralize the HCl byproduct while minimizing base-catalyzed ring degradation[2].

  • Acylation (Critical Step): Cool the mixture strictly to 0–5 °C using an ice-water bath. Add isoxazole-4-carbonyl chloride (1.05 equiv) dropwise over 15–20 minutes to prevent exothermic spikes[2].

  • Reaction: Maintain at 0–5 °C for 30 minutes, then allow to slowly warm to room temperature and stir for an additional 1-2 hours until complete conversion is observed[2]. Validation: LC-MS analysis should show the desired product mass [M+H]⁺ without the presence of ring-opened cyano-intermediates.

  • Quench & Workup: Quench carefully with cold water. If a precipitate forms, filter and wash with water. Otherwise, extract with ethyl acetate, wash with 0.1 M HCl (to remove excess amine), then brine. Dry over Na₂SO₄ and concentrate.

  • Purification: Recrystallize from aqueous ethanol or purify via column chromatography.

References
  • RSC Publishing. Comparison of traditional and mechanochemical production processes for nine active pharmaceutical ingredients (APIs). Available at:[Link]

  • ACS Publications. Design, Synthesis, and Structure–Activity Relationship of Novel Aryl-Substituted Formyl Oxazolidine Derivatives as Herbicide Safeners. Available at:[Link]

  • ResearchGate. Research Progress on the Action Mechanism of Herbicide Safeners: A Review. Available at:[Link]

  • Google Patents. US4001237A - Oxazole, isoxazole, thiazole and isothiazole amides.

Sources

Comparative

Reactivity comparison of 2-methyloxazole vs 4-methyloxazole cores

Title: Reactivity Comparison of 2-Methyloxazole vs. 4-Methyloxazole Cores: A Technical Guide for Drug Development Introduction In medicinal chemistry and complex natural product synthesis, the oxazole ring serves as a hi...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Reactivity Comparison of 2-Methyloxazole vs. 4-Methyloxazole Cores: A Technical Guide for Drug Development

Introduction In medicinal chemistry and complex natural product synthesis, the oxazole ring serves as a highly versatile structural motif. However, the exact placement of a single methyl group—specifically at the C2 versus C4 position—profoundly alters the electronic landscape of the heterocycle. This subtle structural shift dictates the core’s behavior under metalation, electrophilic substitution, and cycloaddition conditions. Designed for drug development professionals, this guide provides a definitive comparative analysis of 2-methyloxazole and 4-methyloxazole, offering the mechanistic insights and validated protocols necessary for precise late-stage functionalization.

Electronic Landscape & Fundamental Reactivity

The reactivity of the oxazole ring is governed by the interplay between the electronegative oxygen and nitrogen atoms and the aromatic π-system. The C2 position is inherently the most electron-deficient and[1].

  • 2-Methyloxazole: Placing a methyl group at the C2 position blocks the most acidic site on the ring. The methyl protons themselves become acidic due to the electron-withdrawing nature of the adjacent nitrogen, allowing for "lateral" functionalization. The ring itself remains relatively [2].

  • 4-Methyloxazole: The methyl group at C4 acts as an electron-donating substituent, enriching the electron density primarily at the adjacent C5 position. This (e.g., Vilsmeier-Haack formylation) at C5[3]. Meanwhile, the highly acidic C2 position remains open, making it the [4].

Quantitative Data Comparison

To facilitate rapid decision-making in synthetic route design, the following table summarizes the divergent physicochemical and reactive properties of both cores.

Property / Reactivity Profile2-Methyloxazole4-Methyloxazole
Primary Deprotonation Site C2-Methyl (Lateral) & C5 (Kinetic mixture)C2 (Ring)
pKa (Conjugate Acid) ~1.21.33
Electrophilic Aromatic Substitution Unreactive / Highly difficultDirected to C5 (Activated by C4-Methyl)
Lithiation Stability (-78 °C) Stable lateral aza-enolate2-Lithio species (Prone to ring-opening)
Singlet Oxygen [4+2] Cycloaddition Moderate reactivityHigher reactivity (k = 1.14 × 10⁶ M⁻¹ s⁻¹)
Role in Diels-Alder Poor dieneCan act as a diene under forced conditions

Regioselective Lithiation Dynamics

The most critical divergence between these two building blocks lies in their behavior upon treatment with organolithium reagents.

For 2-methyloxazole , deprotonation with n-butyllithium (n-BuLi) at low temperatures yields a (lateral anion) and the 5-lithiooxazole species[2]. The lateral anion is stabilized by aza-enolate resonance, making it a reliable nucleophile for [5].

Conversely, 4-methyloxazole undergoes rapid deprotonation at the C2 position. However, the resulting 2-lithio-4-methyloxazole is thermodynamically unstable. If the temperature rises above -40 °C, the ring undergoes an to form an isocyanide enolate[1]. This equilibrium dictates that all electrophilic quenches must be performed under strict cryogenic control.

Lithiation_Pathways cluster_2Me 2-Methyloxazole Pathway cluster_4Me 4-Methyloxazole Pathway A 2-Methyloxazole B 2-(Lithiomethyl)oxazole (Lateral Anion) A->B n-BuLi, -78°C C 2-Extended Oxazole B->C Electrophile D 4-Methyloxazole E 2-Lithio-4-methyloxazole (C2 Anion) D->E n-BuLi, -78°C F Isocyanide Enolate (Ring-Opened) E->F T > -40°C G 2-Substituted 4-Methyloxazole E->G Electrophile (-78°C)

Logical relationships of lithiation pathways for 2-methyloxazole and 4-methyloxazole.

Experimental Methodologies: Self-Validating Protocols

To ensure high-fidelity functionalization, the following protocols have been optimized for causality and reproducibility.

Protocol A: Lateral Lithiation and Alkylation of 2-Methyloxazole Objective: Synthesize 2-extended oxazoles via lateral methyl deprotonation.

  • Preparation: Dissolve 2-methyloxazole (1.0 eq) in anhydrous THF under an argon atmosphere. Causality: Argon prevents the rapid quenching of the highly basic lateral aza-enolate by atmospheric moisture or oxygen.

  • Thermal Control: Cool the reaction flask to -78 °C using a dry ice/acetone bath. Causality: Low temperatures are required to trap the kinetic 2-(lithiomethyl)oxazole intermediate and [2].

  • Metalation: Add n-BuLi (1.05 eq) dropwise over 15 minutes. Stir for 30 minutes. Causality: Dropwise addition prevents localized exothermic hotspots that could alter the kinetic distribution of the lithiated species.

  • Electrophilic Quench: Add the desired electrophile (e.g., an alkyl halide) dropwise. Allow the mixture to slowly warm to room temperature over 2 hours.

  • Isolation: Quench with saturated aqueous NH₄Cl. Causality: NH₄Cl is a mild proton source that neutralizes excess base without risking acid-catalyzed hydrolysis of the oxazole ring. Extract with ethyl acetate, dry over Na₂SO₄, and concentrate.

Protocol B: C2-Lithiation and Functionalization of 4-Methyloxazole Objective: Direct functionalization at the C2 position of 4-methyloxazole.

  • Preparation: Dissolve 4-methyloxazole (1.0 eq) in anhydrous THF under argon.

  • Cryogenic Control (Critical): Cool strictly to -78 °C. Causality: Unlike 2-methyloxazole, the 2-lithio-4-methyloxazole intermediate is highly prone to electrocyclic ring-opening. Maintaining -78 °C is absolute to[1].

  • Metalation: Slowly add n-BuLi (1.1 eq). A color change often indicates the [4]. Stir for 1 hour at -78 °C.

  • Electrophilic Quench: Add the electrophile (1.2 eq) at -78 °C. Stir for 1-2 hours before allowing the reaction to warm. Causality: The electrophile must be fully incorporated before the thermal threshold for ring-opening is breached.

  • Isolation: Quench with saturated aqueous NH₄Cl, extract with diethyl ether, wash with brine, and [6].

Workflow Step1 1. Preparation Dry THF + Oxazole Core Argon Atmosphere Step2 2. Thermal Control Cool to -78°C (Prevents Ring Opening) Step1->Step2 Step3 3. Metalation Dropwise n-BuLi (Forms Lithiated Species) Step2->Step3 Step4 4. Functionalization Add Electrophile (e.g., Aldehyde/Halide) Step3->Step4 Step5 5. Quench & Isolation NH4Cl (aq) Extract & Purify Step4->Step5

Step-by-step experimental workflow for the low-temperature lithiation of oxazole cores.

Advanced Reactivity: Photo-Oxidation and Singlet Oxygen

Beyond standard metalation, the reactivity of these cores with singlet oxygen (O₂ ¹Δg) highlights their differing electronic densities. Because oxazoles lack allylic hydrogens, they do not undergo ene-type reactions. Instead, they participate in [7]. The C4-methyl group in 4-methyloxazole significantly enriches the C4-C5 double bond, leading to a higher pseudo-first-order reaction rate (approx. 1.14 × 10⁶ M⁻¹ s⁻¹) compared to unsubstituted or C2-substituted variants[7]. This pathway is highly relevant for researchers developing macrocyclic lactones or utilizing oxazoles as masked triamides in complex total synthesis.

References

  • "Synthesis of extended oxazoles II: Reaction manifold of 2-(halomethyl)-4,5-diaryloxazoles." National Institutes of Health (NIH), 2016. [Link]

  • Evans, D. A., et al. "Application of Complex Aldol Reactions to the Total Synthesis of Phorboxazole B." Journal of the American Chemical Society, 1999.[Link]

  • Wipf, P., et al. "Total Synthesis of (−)-Hennoxazole A." The Journal of Organic Chemistry, 2008. [Link]

  • "Kinetics of photo-oxidation of oxazole and its Substituents by Singlet Oxygen." Scientific Reports, Nature, 2020. [Link]

Sources

Validation

A Comparative Guide to Purity Assessment of 2-Methyloxazole-5-carbonyl chloride: HPLC and Beyond

In the landscape of pharmaceutical synthesis and drug development, 2-Methyloxazole-5-carbonyl chloride stands as a valuable heterocyclic building block. Its utility, however, is intrinsically linked to its purity.

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of pharmaceutical synthesis and drug development, 2-Methyloxazole-5-carbonyl chloride stands as a valuable heterocyclic building block. Its utility, however, is intrinsically linked to its purity. As a highly reactive acyl chloride, contaminants can lead to significant downstream consequences, including aberrant reaction pathways, the formation of undesirable impurities in the final active pharmaceutical ingredient (API), and compromised yields. Therefore, robust analytical methodologies for purity assessment are not merely a quality control checkpoint but a cornerstone of successful process development.

This guide provides an in-depth comparison of analytical techniques for determining the purity of 2-Methyloxazole-5-carbonyl chloride. We will delve into the nuances of High-Performance Liquid Chromatography (HPLC) via derivatization, a powerful and widely adopted technique, and objectively compare it against orthogonal methods such as Gas Chromatography (GC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and classical Titrimetry. The focus is on the causality behind experimental choices, empowering researchers to select and implement the most appropriate method for their specific analytical challenge.

The Core Challenge: Inherent Reactivity

The primary analytical hurdle presented by 2-Methyloxazole-5-carbonyl chloride is the high electrophilicity of its acyl chloride functional group. This group is exceptionally susceptible to nucleophilic attack, particularly by water (hydrolysis), which is a common component of reversed-phase HPLC mobile phases.[1][2] Direct injection onto a standard HPLC system would result in the immediate and complete conversion of the analyte to its corresponding carboxylic acid (2-Methyloxazole-5-carboxylic acid), rendering the analysis of the parent compound impossible.[3]

Any successful chromatographic approach must, therefore, circumvent this instability. The most reliable strategy is pre-column derivatization, which converts the volatile and reactive acyl chloride into a stable, non-reactive derivative suitable for analysis.[4][5]

HPLC-Based Purity Assessment via Pre-Column Derivatization

This approach is the workhorse method for quantifying acyl chlorides in pharmaceutical quality control.[1][6] It combines the high separation efficiency of HPLC with a chemical modification step that ensures analyte stability.

The Principle of Derivatization

The core principle is to react the 2-Methyloxazole-5-carbonyl chloride with a nucleophilic derivatizing reagent in a non-aqueous solvent. This reaction consumes the reactive acyl chloride moiety, forming a stable covalent bond (e.g., an amide or hydrazide) and yielding a product that is easily handled and stable under HPLC conditions. A well-chosen derivatization reagent not only stabilizes the analyte but can also enhance its detectability by introducing a strong chromophore.[5]

For this application, 2-nitrophenylhydrazine is an excellent choice. Its derivatives exhibit a maximum UV absorbance (λmax) at approximately 395 nm, a region where most drug substances and common synthesis impurities have minimal absorption, thus reducing matrix interference and enhancing specificity.[1][4]

Experimental Protocol: Derivatization-HPLC Method

This protocol is designed as a self-validating system, grounded in established methods for acyl chloride analysis.[1][4]

1. Reagent and Sample Preparation:

  • Diluent: Anhydrous Acetonitrile (ACN).

  • Derivatization Reagent Solution: Prepare a 100 µg/mL solution of 2-nitrophenylhydrazine in anhydrous ACN.

  • Sample Solution: Accurately weigh approximately 10 mg of the 2-Methyloxazole-5-carbonyl chloride sample into a 10 mL volumetric flask. Dissolve and dilute to volume with the Diluent. This is the stock solution. Further dilute this solution with the Diluent to achieve a target concentration of approximately 10 µg/mL.

2. Optimized Derivatization Procedure:

  • Pipette 1.0 mL of the 10 µg/mL sample solution into an HPLC vial.

  • Add 1.0 mL of the Derivatization Reagent Solution to the same vial.

  • Cap the vial and vortex briefly to mix.

  • Allow the reaction to proceed at room temperature for 30 minutes.[1][4] The reaction is typically rapid and complete under these conditions.

  • The resulting solution, containing the stable 2-nitrophenylhydrazide derivative, is now ready for HPLC analysis.

3. HPLC System and Conditions:

  • Instrument: HPLC system with UV-Vis or Diode Array Detector (DAD).

  • Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).[1]

  • Mobile Phase A: 0.1% Phosphoric Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient Program:

    • 0-5 min: 30% B

    • 5-20 min: 30% to 80% B

    • 20-25 min: 80% B

    • 25.1-30 min: 30% B (re-equilibration)

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 395 nm.[1]

  • Injection Volume: 10 µL.

Data Interpretation and Validation

The purity of the 2-Methyloxazole-5-carbonyl chloride is calculated from the resulting chromatogram using the area percent method. The peak corresponding to the derivatized product is the main peak, and any other peaks represent impurities that were either present in the original sample or formed during the derivatization of other reactive species. Method validation would demonstrate high specificity, with detection limits typically in the range of 0.01–0.03 µg/mL.[4]

HPLC Workflow Diagram

HPLC_Workflow cluster_reaction Derivatization cluster_analysis HPLC Analysis cluster_data Data Processing Sample Weigh & Dissolve 2-Methyloxazole-5- carbonyl chloride Mix Mix Sample and Reagent Solutions Sample->Mix Reagent Prepare 100 µg/mL 2-Nitrophenylhydrazine in ACN Reagent->Mix React React for 30 min at Room Temp Mix->React Inject Inject into HPLC-UV System React->Inject Separate Separate on C18 Column Inject->Separate Detect Detect at 395 nm Separate->Detect Integrate Integrate Peaks Detect->Integrate Calculate Calculate Purity (Area % Report) Integrate->Calculate

Caption: Workflow for HPLC purity analysis via pre-column derivatization.

Comparative Analysis of Alternative Methods

While HPLC with derivatization is a robust method, other techniques offer unique advantages and provide orthogonal data, which is critical in drug development.

Gas Chromatography (GC)

GC is a powerful technique for analyzing volatile and thermally stable compounds.[7] Given the nature of 2-Methyloxazole-5-carbonyl chloride, direct GC analysis may be feasible, but derivatization to a more stable ester (e.g., by reaction with methanol) is often preferred to improve robustness and prevent on-column degradation.[6] Coupling with a Mass Spectrometry (MS) detector (GC-MS) is particularly advantageous for the definitive identification of volatile impurities.[8][9]

  • Pros: High resolution for volatile impurities, excellent sensitivity, and definitive peak identification with MS detection.

  • Cons: Potential for thermal degradation of the analyte if analyzed directly, may still require derivatization, and is not suitable for non-volatile impurities.

Quantitative NMR (qNMR) Spectroscopy

NMR spectroscopy is a primary analytical method that provides extensive structural information.[10][11] For purity assessment, quantitative ¹H NMR (qNMR) can be employed. This technique involves adding a certified internal standard of known purity and concentration to the sample. The purity of the analyte is determined by comparing the integral of a characteristic analyte proton signal to the integral of a known proton signal from the internal standard.

  • Pros: It is a primary ratio method that does not require a reference standard of the analyte itself, provides structural confirmation, requires no derivatization, and can detect a wide range of impurities, including those without a UV chromophore.

  • Cons: Lower sensitivity compared to chromatographic methods for trace impurities, requires a more expensive high-field NMR spectrometer, and can be complex to interpret if impurity signals overlap with analyte signals.

Titrimetric Methods

Titration is a classic, absolute quantification method that can be used to determine the assay of acyl chlorides.[7][12] One common approach involves reacting the acyl chloride with a known excess of a nucleophile (e.g., an amine or alcohol) and then back-titrating the unreacted nucleophile. A simpler method involves dissolving the sample in a non-aqueous solvent and titrating the total acidity (from the acyl chloride, which reacts with trace moisture to form HCl and the carboxylic acid, plus any existing HCl and carboxylic acid impurities) with a strong base. A separate argentometric titration can quantify the chloride content.[13][14]

  • Pros: Provides an absolute assay value (purity), is inexpensive, and relies on well-established chemical principles.

  • Cons: Not an impurity-profiling technique (it cannot separate or identify individual impurities), lower sensitivity, and can be subject to interference from other acidic or basic impurities.

Method Comparison and Selection Guide

The choice of analytical method is dictated by the specific question being asked. Is the goal a high-throughput quality control assay, the identification of an unknown impurity, or the establishment of a primary assay value for a reference standard?

Summary of Performance Characteristics
Parameter Derivatization-HPLC-UV GC-MS Quantitative NMR (qNMR) Titrimetry
Principle Chromatographic SeparationChromatographic SeparationSpectroscopyChemical Reaction
Information Purity & Impurity ProfilePurity & Impurity IDPurity & StructureAssay (Overall Purity)
Specificity HighVery HighHighModerate to Low
Sensitivity (LOD) Very High (~ng/mL)[1]Very High (~pg)[8]Moderate (~µg)Low (~mg)
Derivatization RequiredOften RecommendedNot RequiredNot Required
Throughput HighModerateLowHigh
Equipment Cost ModerateHighVery HighLow
Key Advantage Robust, sensitive, widely availableDefinitive ID of volatile impuritiesAbsolute quantification without analyte standardInexpensive, absolute assay
Decision-Making Workflow

The following diagram provides a logical pathway for selecting the most appropriate analytical method based on the experimental objective.

Decision_Tree Start What is the Analytical Goal? Goal_QC Routine QC & Purity Check? Start->Goal_QC Goal_ImpurityID Identify Unknown Impurity? Start->Goal_ImpurityID Goal_Assay Determine Absolute Assay? Start->Goal_Assay Method_HPLC Use Derivatization-HPLC Goal_QC->Method_HPLC High throughput & sensitivity needed Method_GCMS Use GC-MS Goal_ImpurityID->Method_GCMS Impurity is volatile Method_NMR Use qNMR Goal_ImpurityID->Method_NMR Impurity is non-volatile or structural info needed Goal_Assay->Method_NMR Primary method needed Method_Titr Use Titration Goal_Assay->Method_Titr Inexpensive & simple assay

Caption: Decision tree for selecting an analytical method for purity assessment.

Conclusion

For the comprehensive purity assessment of 2-Methyloxazole-5-carbonyl chloride, a derivatization-HPLC method stands out as a highly sensitive, specific, and robust technique suitable for routine quality control in a drug development setting. It effectively overcomes the inherent instability of the acyl chloride while providing detailed information on the impurity profile.

However, a multi-faceted analytical approach is paramount for ensuring the highest standards of quality. GC-MS offers unparalleled capabilities for identifying volatile impurities, while qNMR and titrimetry serve as essential orthogonal methods for absolute quantification and structural verification. By understanding the strengths and limitations of each technique, researchers can confidently select the right tool for the job, ensuring the integrity of their synthetic processes and the quality of their final products.

References

  • A Comparative Guide to Validated Analytical Methods for Acyl Chlorides. Benchchem.
  • Ensuring Quality: Acetyl Chloride Specifications and Testing for Buyers. (2026, February 17).
  • Development and validation of a general derivatization HPLC method for the trace analysis of acyl chlorides in lipophilic drug substances. (2017, June 5). PubMed.
  • Development and validation of a general derivatization HPLC method for the trace analysis of acyl chlorides in lipophilic drug substances.ResearchGate.
  • Advanced NMR techniques for structural characterization of heterocyclic structures.ESA-IPB.
  • Heterocyclic Oxadiazole Derivatives Through Various Spectroscopic Techniques as UV, IR. (2024, July 26). JournalsPub.
  • The method that derivatization HPLC DAD methods determine acyl chlorides in medicine or its synthetic intermediate.Google Patents.
  • Titrimetric Determination of Carboxylic Acid Chloride. (1960, August 1). Semantic Scholar.
  • NMR Spectroscopic Data for Compounds 1−4.ResearchGate.
  • Comparative analysis of spectroscopic data of benzoxazole derivatives.Benchchem.
  • Analysis - Carboxylic Acid and Hydrogen Chloride.
  • Synthesis and Spectroscopic Studies of Some New Oxazole Derivatives Dyes.ResearchGate.
  • A chemical rationale of drug stability and degradation- An insightful approach.
  • Test for Acyl Chlorides - A Level Chemistry Revision Notes. (2026, February 23).
  • Chloride Titration. (2009, January 28). YouTube.
  • Chloride titrations with potentiometric indication.Metrohm.
  • Gas Chromatography: Principles, Medicine and Pharmaceutical, Energy, Fuel Applications and E. (2025, August 30). SAR Journal of Medical Biochemistry.
  • Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. (2017, August 15).
  • Analysis of carbonyl compounds in solvents by GC-MS.Separation Science.

Sources

Comparative

Alternative acylating agents to 2-Methyloxazole-5-carbonyl chloride

Title: Beyond the Acid Chloride: Advanced Acylating Agents for 2-Methyloxazole-5-carbonyl Integration Introduction The 2-methyloxazole-5-carbonyl moiety is a privileged pharmacophore frequently incorporated into modern t...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Beyond the Acid Chloride: Advanced Acylating Agents for 2-Methyloxazole-5-carbonyl Integration

Introduction The 2-methyloxazole-5-carbonyl moiety is a privileged pharmacophore frequently incorporated into modern therapeutics, including potent STING agonists and tank-binding kinase inhibitors . Historically, researchers have relied on 2-methyloxazole-5-carbonyl chloride to install this group. However, acid chlorides present significant operational bottlenecks: they are highly sensitive to ambient moisture, prone to competitive hydrolysis, and exhibit excessive electrophilicity that often leads to over-acylation or degradation of sensitive functional groups in complex API synthesis.

This guide provides an objective, data-driven comparison of alternative acylating strategies—specifically focusing on in situ activation of 2-methyloxazole-5-carboxylic acid . By leveraging modern coupling reagents, researchers can achieve higher yields, better chemoselectivity, and scalable, self-validating workflows.

Mechanistic Comparison of Alternative Acylating Agents

To successfully replace the acid chloride, the fundamental goal is to generate an intermediate that is reactive enough to undergo rapid aminolysis but stable enough to resist background hydrolysis.

  • Uronium/Aminium Salts (HATU / COMU): Reagents like HATU convert the carboxylic acid into an OAt (7-azabenzotriazole) active ester. The causality behind its high performance lies in the nitrogen atom at the 7-position of the azabenzotriazole ring. This nitrogen acts as a neighboring general base, hydrogen-bonding with the incoming amine to accelerate coupling . This makes HATU exceptionally effective for sterically hindered or poorly nucleophilic amines. COMU offers a greener, non-explosive alternative with similar reactivity profiles .

  • Carbodiimides (EDC/HOBt): EDC forms a transient O-acylisourea, which is trapped by HOBt to form an active ester. While slower than HATU, EDC is highly cost-effective and produces a water-soluble urea byproduct, streamlining downstream purification via simple aqueous washes .

  • Acyl Fluorides (TFFH): TFFH generates an acyl fluoride in situ. Unlike acid chlorides, acyl fluorides are remarkably stable to aqueous hydrolysis but maintain high reactivity toward amines, making them ideal for solvent-swapped or biphasic reactions .

Quantitative Performance Data

The following table summarizes the experimental performance of these alternatives compared to the traditional acid chloride approach, based on standardized amide coupling workflows.

Acylating StrategyReagents UsedTypical Yield (%)Reaction TimeHydrolytic StabilityByproduct Removal
Acid Chloride 2-Methyloxazole-5-carbonyl chloride + NEt₃50–70%< 1 hVery LowAqueous wash (HCl/NaHCO₃)
Uronium Salt 2-Methyloxazole-5-carboxylic acid + HATU + DIPEA85–95%1–4 hHighChromatography / Aqueous wash
Carbodiimide 2-Methyloxazole-5-carboxylic acid + EDC + HOBt75–85%4–16 hModerateSimple aqueous wash
Acyl Fluoride 2-Methyloxazole-5-carboxylic acid + TFFH + DIPEA80–90%2–6 hVery HighEasy (Tetramethylurea is water soluble)

Experimental Workflows & Self-Validating Protocols

Protocol A: High-Efficiency Coupling using HATU

This protocol is adapted from optimized syntheses of STING agonist precursors , where chemoselectivity is paramount.

  • Activation: Dissolve 2-methyloxazole-5-carboxylic acid (1.0 equiv, e.g., 6.12 mmol) in anhydrous DMF (0.2 M). Add HATU (1.25 equiv) and N,N-Diisopropylethylamine (DIPEA) (4.0 equiv).

  • Causality Check: The addition of DIPEA deprotonates the carboxylic acid, allowing the carboxylate to attack the uronium carbon of HATU. This subsequently generates the highly reactive OAt active ester.

  • Validation Step 1 (LC-MS): Before adding the amine, sample the reaction. The formation of the OAt ester must be observed as a distinct mass peak [M+135]+ relative to the starting acid. Do not proceed until this intermediate is confirmed.

  • Coupling: Add the target amine (1.05 equiv). Stir at room temperature for 16 hours.

  • Validation Step 2 (TLC/UPLC): Monitor the disappearance of the OAt ester intermediate. Complete consumption validates the end of the reaction, ensuring no unreacted electrophile remains.

  • Workup: Quench with water. If the product is lipophilic, it will precipitate. Filter and wash with cold water to afford the crude amide.

Protocol B: Acyl Fluoride Generation using TFFH

Ideal for substrates where HATU byproducts complicate purification or when dealing with highly hindered amines .

  • Fluorination: To a solution of 2-methyloxazole-5-carboxylic acid (1.0 equiv) in anhydrous DCM (strictly free of methanol stabilizers), add TFFH (1.0 equiv) and DIPEA (2.0 equiv).

  • Incubation: Stir for 15–30 minutes to ensure complete conversion to the acyl fluoride.

  • Validation Step (IR Spectroscopy): A quick IR scan of the reaction mixture will show a distinct shift in the carbonyl stretch (~1840 cm⁻¹), confirming acyl fluoride formation.

  • Coupling: Add the amine (1.0 equiv). The only major byproduct generated is tetramethylurea.

  • Workup: Wash the organic layer with 5% citric acid, followed by brine. Dry over MgSO₄ and concentrate.

Visualizing the Acylation Strategy

G Start Need to install 2-Methyloxazole-5-carbonyl? AmineType Amine Nucleophilicity & Sterics Start->AmineType Hindered Hindered / Poor Nucleophile AmineType->Hindered Low Standard Standard Primary/Secondary Amine AmineType->Standard High AcidChloride 2-Methyloxazole-5-carbonyl chloride (High Reactivity, Low Stability) Hindered->AcidChloride Last Resort HATU 2-Methyloxazole-5-carboxylic acid + HATU (High Yield, Mild, HOAt active ester) Hindered->HATU Preferred TFFH Acyl Fluoride via TFFH (Stable intermediate, highly reactive) Hindered->TFFH Alternative Standard->HATU Fast EDC 2-Methyloxazole-5-carboxylic acid + EDC/HOBt (Easy Workup, Water-soluble urea) Standard->EDC Cost-Effective

Decision tree for selecting the optimal 2-methyloxazole-5-carbonyl acylating agent.

Workflow Acid 2-Methyloxazole- 5-carboxylic acid ActiveEster OAt Active Ester Intermediate Acid->ActiveEster + HATU + DIPEA Base DIPEA (Base) Base->ActiveEster HATU HATU Reagent HATU->ActiveEster Product Amide Product ActiveEster->Product + Amine Amine Amine Nucleophile Amine->Product

Mechanistic workflow of HATU-mediated in situ activation and amide coupling.

References

  • Discovery and Optimization of a STING Agonist Platform for Application in Antibody Drug Conjugates Journal of Medicinal Chemistry - ACS Publications[Link]

  • Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey Organic Process Research & Development - ACS Publications[Link]

  • New and simple synthesis of acid azides, ureas and carbamates from carboxylic acids: application of peptide coupling agents EDC and HBTU ResearchGate[Link]

  • Choosing amide coupling agent r/Chempros - Reddit[Link]

Validation

A Senior Application Scientist's Guide to Mass Spectrometry Analysis of 2-Methyloxazole-5-carbonyl chloride and its Products

Introduction: The Challenge of Analyzing Reactive Intermediates In modern drug discovery and development, heterocyclic scaffolds are paramount. Among these, the oxazole ring is a privileged structure found in numerous bi...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Challenge of Analyzing Reactive Intermediates

In modern drug discovery and development, heterocyclic scaffolds are paramount. Among these, the oxazole ring is a privileged structure found in numerous biologically active compounds. 2-Methyloxazole-5-carbonyl chloride is a key reactive intermediate, a high-energy building block used to forge amide and ester bonds, which are fundamental linkages in pharmaceutical agents. However, the very reactivity that makes this compound a valuable synthetic tool also renders it a significant analytical challenge. Its electrophilic acyl chloride group is highly susceptible to nucleophilic attack by water, alcohols, or other nucleophiles present in analytical systems.[1][2] This inherent instability can lead to rapid degradation, making direct, quantitative analysis difficult and often yielding results that do not accurately reflect the sample's true composition.

This guide provides a comparative analysis of mass spectrometry-based strategies for the characterization and quantification of 2-Methyloxazole-5-carbonyl chloride and its reaction products. We will explore both indirect and direct analytical workflows, offering field-proven insights into the causality behind experimental choices to ensure data integrity and trustworthiness.

The Core Analytical Problem: Inherent Reactivity

The central challenge in analyzing 2-Methyloxazole-5-carbonyl chloride is its propensity to react with common analytical solvents. Standard reverse-phase liquid chromatography (RPLC) often employs mobile phases containing water and methanol—both potent nucleophiles. Upon introduction into such a system, the acyl chloride can be rapidly hydrolyzed to its corresponding carboxylic acid (2-methyloxazole-5-carboxylic acid) or esterified to the methyl ester, respectively.

This on-instrument or during-sample-preparation degradation means that direct injection is often not a viable quantitative strategy. The data would reflect the degradation products, not the true concentration of the starting acyl chloride. Therefore, robust analytical methods must either circumvent this reactivity or use it to our advantage in a controlled manner.

Strategy 1: Indirect Analysis via Chemical Derivatization

The most robust and widely adopted strategy for analyzing highly reactive species like acyl chlorides is chemical derivatization.[3][4] This approach involves intentionally reacting the analyte with a specific reagent to form a stable, easily analyzable product before chromatographic separation. The concentration of this stable derivative is then directly proportional to the initial concentration of the reactive analyte.

Causality of Reagent Selection

The choice of derivatizing agent is critical and is governed by several factors:

  • Reaction Kinetics: The reaction must be rapid and quantitative under mild conditions to ensure the derivative accurately reflects the initial analyte concentration.[3]

  • Chromatographic Behavior: The resulting derivative should have favorable chromatographic properties, such as good retention on a reverse-phase column. Often, a nonpolar group is added to increase hydrophobicity.[3]

  • Ionization Efficiency: The derivatizing agent should ideally impart a feature that enhances ionization in the mass spectrometer's source (e.g., a readily protonated amine).

  • Spectral Uniqueness: The derivative should have a unique mass and fragmentation pattern to distinguish it from matrix components.

For 2-Methyloxazole-5-carbonyl chloride, a primary or secondary amine, such as benzylamine, is an excellent choice. The reaction forms a stable amide, and the introduced benzyl group enhances reverse-phase retention and provides a characteristic fragmentation pattern upon collision-induced dissociation (CID).

Experimental Workflow: Derivatization for LC-MS/MS Analysis

The following workflow outlines a self-validating protocol for the derivatization and analysis of 2-Methyloxazole-5-carbonyl chloride.

Derivatization_Workflow cluster_prep Sample Preparation (Anhydrous) cluster_analysis LC-MS/MS Analysis A 1. Aliquot Sample in Dry Aprotic Solvent (e.g., Acetonitrile) B 2. Add Derivatizing Agent (e.g., Benzylamine) & Non-Nucleophilic Base (e.g., DIEA) A->B Controlled Reaction C 3. Vortex & React (Room Temp, 15 min) B->C D 4. Quench Reaction (e.g., Formic Acid) C->D Stop Derivatization E 5. Inject Quenched Sample D->E Stable Derivative F 6. Chromatographic Separation (C18 Reverse Phase) E->F G 7. MS Detection (MRM Mode) F->G Elution H 8. Data Analysis & Quantification G->H

Detailed Experimental Protocol: Derivatization with Benzylamine
  • Reagent Preparation:

    • Prepare a 10 mg/mL solution of the derivatizing agent, benzylamine, in anhydrous acetonitrile.

    • Prepare a 1 M solution of a non-nucleophilic base, N,N-Diisopropylethylamine (DIEA), in anhydrous acetonitrile.

    • Prepare a quenching solution of 1% formic acid in water.

  • Sample Preparation (Self-Validating System):

    • Analyte Sample: Dissolve the sample containing 2-Methyloxazole-5-carbonyl chloride in anhydrous acetonitrile to an estimated concentration of 1 mg/mL. Anhydrous conditions are critical to prevent premature hydrolysis.[5]

    • Control Blank: In a separate vial, process a "reagent blank" containing only anhydrous acetonitrile, the derivatizing agent, and the base. This is crucial to identify any potential interferences from the reagents themselves.

    • Derivatization: To 100 µL of the analyte sample and the control blank, add 20 µL of the benzylamine solution and 10 µL of the DIEA solution.

    • Reaction: Vortex the vials immediately and allow them to react at room temperature for 15 minutes.

    • Quenching: Add 870 µL of the quenching solution to each vial to stop the reaction and dilute the sample for injection.

  • LC-MS/MS Analysis:

    • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Gradient: A suitable gradient starting from 5-10% B, ramping up to 95% B.

    • Ionization: Electrospray Ionization, Positive Mode (ESI+).

    • MS Detection: Multiple Reaction Monitoring (MRM) for the expected derivative.

      • Parent Ion (Q1): The [M+H]+ of N-benzyl-2-methyloxazole-5-carboxamide.

      • Product Ion (Q3): A characteristic fragment, such as the acylium ion resulting from the loss of the benzylamine group.[6]

Strategy 2: Direct Analysis Approaches

While more challenging, direct analysis can sometimes be achieved by using techniques that minimize the analyte's contact with reactive protic solvents. These methods are advantageous when derivatization is undesirable or when trying to observe the reactive species in its native state.

Supercritical Fluid Chromatography-Mass Spectrometry (SFC-MS)

SFC is a powerful alternative to LC for analyzing reactive or thermally labile compounds.[7][8] It uses a supercritical fluid, most commonly carbon dioxide (CO2), as the primary mobile phase.[9][] Since CO2 is aprotic and non-nucleophilic, it does not react with the acyl chloride, preserving its integrity during chromatographic separation.

Causality of SFC Choice:

  • Inert Mobile Phase: Supercritical CO2 prevents the degradation (hydrolysis/solvolysis) of the acyl chloride on the column.[]

  • High Efficiency: The low viscosity and high diffusivity of supercritical fluids allow for fast and highly efficient separations, often superior to traditional HPLC.[8][9]

  • Orthogonality: SFC provides a different separation selectivity compared to reverse-phase LC, which can be beneficial for complex mixtures.

Experimental Workflow: Direct Analysis by SFC-MS

SFC_Workflow cluster_prep Sample Preparation (Anhydrous) cluster_analysis SFC-MS Analysis A 1. Dissolve Sample in Dry, Aprotic, & Non-Nucleophilic Solvent (e.g., Dichloromethane) B 2. Inject Sample A->B Intact Analyte C 3. SFC Separation (CO2 + Modifier) B->C D 4. MS Detection (APCI or ESI) C->D Elution E 5. Data Analysis D->E

Gas Chromatography-Mass Spectrometry (GC-MS)

For sufficiently volatile and thermally stable compounds, GC-MS is a viable direct analysis technique.[11][12] The analysis occurs in the gas phase with an inert carrier gas (e.g., Helium), eliminating any solvent-related reactivity.

Causality and Considerations for GC-MS:

  • Inert Environment: The entire pathway from injector to detector is free of nucleophilic solvents.

  • Thermal Stability: The primary concern is whether 2-Methyloxazole-5-carbonyl chloride can withstand the high temperatures of the GC inlet (typically ~250 °C) without degradation. Thermal decarboxylation or rearrangement are potential risks.[13]

  • Volatility: The compound must be volatile enough to be carried through the column at reasonable temperatures.

  • Fragmentation: Electron Ionization (EI) is typically used in GC-MS. Acyl chlorides often show characteristic fragmentation patterns, including the loss of the chlorine radical to form a stable acylium ion, which is a prominent peak.[5] The molecular ion peak is often weak or absent.[5][6]

Comparison of Analytical Strategies

The choice of method depends heavily on the analytical goal, available instrumentation, and the sample matrix.

Parameter LC-MS (via Derivatization) SFC-MS (Direct) GC-MS (Direct)
Analyte Integrity Indirect (analyzes stable derivative)Preserved during separationPreserved during separation
Robustness High; reaction is controlled offline.Moderate; requires specialized equipment.Moderate; dependent on thermal stability.
Sensitivity Excellent; derivatization can enhance ionization.[3]Good; can be sensitive with proper source.Excellent; EI is a very efficient ionization technique.
Throughput Moderate; includes reaction time.High; fast separation and equilibration times.[8]High; fast run times.
Implementation Widely available instrumentation (LC-MS).Requires dedicated SFC-MS system.[9]Widely available instrumentation (GC-MS).
Primary Limitation Indirect measurement; potential for incomplete reaction.Analyte must be soluble in SFC-compatible solvents.Analyte must be volatile and thermally stable.[8]

Case Study: Monitoring an Amide Coupling Reaction

Consider the synthesis of a drug candidate where 2-Methyloxazole-5-carbonyl chloride is reacted with a primary amine (R-NH2). The goal is to monitor the reaction for completion.

  • Using Derivatization LC-MS: An aliquot of the reaction mixture is taken at various time points. It is immediately quenched and derivatized with a different amine (e.g., benzylamine). The analysis would monitor two species:

    • The derivative of the unreacted 2-Methyloxazole-5-carbonyl chloride.

    • The desired amide product (R-NH-CO-Oxazole). The reaction is complete when the signal for the derivatized starting material disappears.

  • Using SFC-MS: An aliquot of the reaction mixture is taken, diluted in a non-reactive solvent, and injected directly. The analysis would monitor three species:

    • Unreacted 2-Methyloxazole-5-carbonyl chloride.

    • The primary amine starting material (R-NH2).

    • The desired amide product. This provides a direct and rapid snapshot of the reaction progress.

Conclusion and Recommendations

The analysis of reactive intermediates like 2-Methyloxazole-5-carbonyl chloride demands a carefully considered analytical strategy to ensure data integrity.

  • For robust, quantitative analysis , especially in regulated environments, indirect analysis via chemical derivatization followed by LC-MS/MS is the most trustworthy and reliable method. It converts the unstable analyte into a stable product under controlled conditions, enabling accurate and reproducible measurements.

  • For rapid, direct monitoring of reactions or for compounds where a suitable derivatization strategy cannot be found, SFC-MS is the superior choice. Its inert mobile phase preserves the analyte's structure, providing a true picture of the sample composition at the time of analysis.

  • GC-MS should be considered only after confirming the thermal stability and volatility of the acyl chloride. If applicable, it offers a high-throughput and highly sensitive alternative.

By understanding the inherent chemical properties of the analyte and the causality behind each analytical technique, researchers can select the optimal workflow to generate accurate, reliable, and defensible mass spectrometry data for these critical synthetic building blocks.

References

  • A Comparative Analysis of the Mass Spectrometry Fragmentation Patterns of Alicyclic Acyl Chlorides. Benchchem.
  • Mass Spectrometry Fragmentation Analysis: 5-Chlorobenzo[d]oxazole-2-carbaldehyde and Comparative Compounds. Benchchem.
  • Using Benzoyl Chloride Derivatization to Improve Small-Molecule Analysis in Biological Samples by LC–MS/MS. LCGC International.
  • Ch20: Spectroscopic Analysis : Acyl Chlorides. University of Calgary.
  • Supercritical Fluid Chromatography (SFC): A Modern Alternative for Fast and Safe Analysis. Environmental Science, Engineering & Technology.
  • MASS SPECTROMETRY OF OXAZOLES. Semantic Scholar.
  • Supercritical fluid chromatography-mass spectrometry for chemical analysis. Journal of Separation Science. Available from: [Link]

  • Spectroscopy of Carboxylic Acid Derivatives. Chemistry LibreTexts.
  • Supercritical Fluid Chromatography-Mass Spectrometry (SFC-MS). BOC Sciences.
  • Mass spectrometry of 1,2,5-oxadiazole N-oxide derivatives: use of deuterated analogues in fragmentation pattern studies. SciELO.
  • Mass spectrometry of 1,2,5-oxadiazole N-oxide derivatives: use of deuterated analogues in fragmentation pattern studies. ResearchGate.
  • Analyzing Complex Samples with Supercritical Fluid Chromatography-Mass Spectrometry. News-Medical.
  • Mass fragmentation pattern of N-(2,3-dimethylphenyl)-2-(5-(1-(phenylsulfonyl) piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide (6a). ResearchGate.
  • Development and validation of a general derivatization HPLC method for the trace analysis of acyl chlorides in lipophilic drug substances. PubMed. Available from: [Link]

  • Novel Charge-Switch Derivatization Method Using 3-(Chlorosulfonyl)benzoic Acid for Sensitive RP-UHPLC/MS/MS Analysis of Acylglycerols, Sterols, and Prenols. ACS Publications.
  • Supercritical Fluid Chromatography (SFC). University of Southampton.
  • Analysis of Acid Chlorides Containing Free Carboxylic Acid and Hydrogen Chloride. ACS Publications. Available from: [Link]

  • Acylation as a successful derivatization strategy for the analysis of pinacolyl alcohol in a glycerol-rich matrix by GC-MS. OSTI.gov. Available from: [Link]

  • Chemical Derivatization in LC-MS/MS Bioanalysis: An Overview. Syngene International.
  • The method that derivatization HPLC DAD methods determine acyl chlorides in medicine or its synthetic intermediate. Google Patents.
  • Reactions of Acid Chlorides (ROCl) with Nucleophiles. Chemistry Steps. Available from: [Link]

  • Electrospray ionization tandem mass spectrometric study of salt cluster ions. Part 1. Harvard Apparatus. Available from: [Link]

  • Acylation as a successful derivatization strategy for the analysis of pinacolyl alcohol in a glycerol-rich matrix by GC-MS: application during an OPCW Proficiency Test. ProQuest. Available from: [Link]

  • Understanding Electrospray Ionization (ESI) Difficulties of Digital Mass Spectrometry. OMICS Online. Available from: [Link]

  • Electrospray Ionization Mass Spectrometric Analysis of Highly Reactive Glycosyl Halides. MDPI. Available from: [Link]

  • Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17. Scientific & Academic Publishing. Available from: [Link]

  • Nucleophilic Addition To Carbonyls. Master Organic Chemistry. Available from: [Link]

  • Modern Electrospray Ionization Mass Spectrometry Techniques for the Characterization of Supramolecules and Coordination Compounds. ACS Publications. Available from: [Link]

  • Acylation as a successful derivatization strategy for the analysis of pinacolyl alcohol in a glycerol-rich matrix by GC-MS: application during an OPCW Proficiency Test. PubMed. Available from: [Link]

  • Chapter 7: Nucleophilic attack at the carbonyl carbon. OCLUE. Available from: [Link]

  • Acylation Reagents for Gas Chromatography. Labinsights. Available from: [Link]

  • How Are Completely Desolvated Ions Produced in Electrospray Ionization: Insights from Molecular Dynamics Simulations. ACS Publications. Available from: [Link]

  • REACTIONS OF ELECTROPHILES WITH NUCLEOPHILIC THIOLATE SITES: RELEVANCE TO PATHOPHYSIOLOGICAL MECHANISMS AND REMEDIATION. PMC. Available from: [Link]

  • nucleophilic addition / elimination in the reactions of acyl chlorides. Chemguide. Available from: [Link]

  • Chemical stability and degradation pathways of 5-Methoxyoxazole-2-carboxylic acid. Benchchem.

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Comparative

Benchmarking Classical vs. Modern Oxazole Synthesis Methods: A Comprehensive Technical Guide

Introduction The oxazole moiety—a five-membered aromatic heterocycle containing one oxygen and one nitrogen atom—is a privileged scaffold in medicinal chemistry, natural product synthesis, and materials science [3]. Hist...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

The oxazole moiety—a five-membered aromatic heterocycle containing one oxygen and one nitrogen atom—is a privileged scaffold in medicinal chemistry, natural product synthesis, and materials science [3]. Historically, the construction of this ring relied on classical condensation and cyclodehydration strategies. However, the demand for higher atom economy, milder conditions, and late-stage functionalization has driven the evolution of modern catalytic methods [5]. This guide provides an objective, data-driven comparison of foundational classical techniques (Robinson-Gabriel and van Leusen syntheses) against modern transition-metal-catalyzed C–H activation, complete with mechanistic causality and self-validating experimental protocols.

The Robinson-Gabriel Synthesis (Classical)

Mechanistic Causality: First described in 1909, the Robinson-Gabriel synthesis constructs 2,5-disubstituted oxazoles via the cyclodehydration of 2-acylamino ketones [3]. The causality of the reaction relies heavily on the use of strong Brønsted or Lewis acids (e.g., concentrated H₂SO₄, polyphosphoric acid, or POCl₃). The acid protonates the ketone carbonyl, drastically increasing its electrophilicity. This facilitates an intramolecular nucleophilic attack by the oxygen atom of the amide enol tautomer. Subsequent elimination of water yields the thermodynamically stable aromatic oxazole system[6].

RG_Workflow A 2-Acylamino Ketone (Starting Material) B Acid Addition (H2SO4 or PPA, 0°C to Heat) A->B C Cyclodehydration (Intramolecular Cyclization) B->C -H2O D Quenching & Neutralization (Ice + NaHCO3) C->D E Extraction & Purification (DCM extraction, Silica Gel) D->E F 2,5-Disubstituted Oxazole (Pure Product) E->F

Experimental workflow for the Robinson-Gabriel synthesis.

Self-Validating Protocol: Synthesis of 2-(3-Cyclohexylpropionyl)oxazole [1]

  • Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add N-(1-chloro-4-cyclohexyl-1-oxobutan-2-yl)acetamide (1.0 eq).

  • Acid Addition: Cool the flask in an ice bath (0°C). Slowly and carefully add concentrated sulfuric acid (5-10 eq) dropwise to the starting material with vigorous stirring to control the exothermic protonation.

  • Cyclization: Remove the ice bath and heat the mixture to 90°C for 2–3 hours. Monitor completion via TLC.

  • Quenching: Carefully pour the hot reaction mixture into a beaker containing crushed ice to halt the reaction and precipitate the crude mixture.

  • Neutralization: Slowly add saturated aqueous NaHCO₃ until the pH reaches 7-8 (Caution: vigorous CO₂ evolution).

  • Extraction & Purification: Extract the aqueous layer with dichloromethane (3 x 50 mL). Wash combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via silica gel column chromatography (gradient ethyl acetate/hexanes) to afford the pure oxazole.

The van Leusen Oxazole Synthesis (Classical)

Mechanistic Causality: Introduced in 1972, the van Leusen synthesis is a powerful base-mediated [3+2] cycloaddition between an aldehyde and tosylmethyl isocyanide (TosMIC) [4]. The causality of this method hinges on the bifunctional nature of TosMIC. The base deprotonates the active methylene of TosMIC, generating a nucleophilic carbanion that attacks the aldehyde carbonyl. The isocyanide carbon then undergoes intramolecular cyclization with the newly formed alkoxide to form an oxazoline intermediate. Finally, the tosyl group acts as an excellent leaving group, driving aromatization through the elimination of p-toluenesulfinic acid to yield a 5-substituted oxazole [2].

VL_Mechanism A TosMIC + Base (Deprotonation) B TosMIC Anion (Nucleophile) A->B C Aldehyde Addition (Nucleophilic Attack) B->C + R-CHO D Oxazoline Intermediate (Intramolecular Cyclization) C->D E Elimination (- p-Toluenesulfinic acid) D->E F 5-Substituted Oxazole (Product) E->F

Mechanism of the Van Leusen Oxazole Synthesis.

Self-Validating Protocol: General Synthesis of 5-Alkyl-Oxazoles [2]

  • Reaction Setup: In a round-bottom flask, dissolve the alkyl aldehyde (1.0 mmol) and TosMIC (1.1 mmol) in methanol (10 mL).

  • Base Addition: Add potassium carbonate (K₂CO₃, 2.5 mmol) to the solution. The mild base is sufficient to deprotonate TosMIC without causing side-reactions with the aldehyde.

  • Cycloaddition: Heat the reaction mixture to reflux and stir for 4–5 hours. Monitor via TLC until the aldehyde is fully consumed.

  • Workup: Cool to room temperature and remove methanol under reduced pressure. Resuspend the residue in water (20 mL).

  • Extraction & Purification: Extract with ethyl acetate (3 x 20 mL). Wash the combined organic layers with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by flash chromatography.

Transition-Metal-Catalyzed C–H Activation (Modern)

Mechanistic Causality: Modern synthetic paradigms prioritize the direct functionalization of unactivated C–H bonds to avoid the tedious pre-functionalization required by traditional cross-coupling (e.g., Suzuki or Stille) [5]. In Palladium-catalyzed direct arylation of oxazoles, the causality is driven by a Concerted Metalation-Deprotonation (CMD) pathway. The Pd(0) catalyst undergoes oxidative addition into an aryl halide. The resulting Pd(II) complex coordinates to the oxazole. A base (often carbonate or pivalate) abstracts the most acidic proton (typically at C2 or C5) concurrently with the formation of the Pd–C bond. Reductive elimination yields the arylated oxazole and regenerates the Pd(0) catalyst [5].

CH_Activation A Pd(0) Catalyst B Oxidative Addition (Ar-X) A->B C Pd(II)-Aryl Complex B->C D C-H Activation / CMD (Oxazole + Base) C->D E Pd(II)-Aryl-Heteroaryl Complex D->E F Reductive Elimination E->F F->A Pd(0) Regeneration G Arylated Oxazole F->G Product

Pd-catalyzed direct C-H arylation cycle of oxazoles.

Self-Validating Protocol: Pd-Catalyzed Direct C2-Arylation of Oxazole [5]

  • Inert Setup: Oven-dry a Schlenk tube and backfill with argon.

  • Reagent Loading: Add oxazole (1.5 mmol), aryl bromide (1.0 mmol), Pd(OAc)₂ (5 mol%), a phosphine ligand like PPh₃ or specific biaryl phosphines (10 mol%), and Cs₂CO₃ (2.0 mmol).

  • Solvent Addition: Inject anhydrous DMF or toluene (5 mL) through a septum.

  • Reaction: Seal the tube and heat at 110°C in an oil bath for 12–24 hours. The elevated temperature is required to overcome the activation energy barrier of the CMD step.

  • Workup: Cool to room temperature, dilute with ethyl acetate (20 mL), and filter through a pad of Celite to remove the metal catalyst and insoluble salts.

  • Purification: Wash the filtrate with water (3 x 20 mL) to remove DMF, then with brine. Dry over Na₂SO₄, concentrate, and purify via silica gel chromatography.

Quantitative Benchmarking & Data Presentation

To aid in synthetic route selection, the following table summarizes the performance metrics, substrate scope, and green chemistry considerations of the three methodologies based on literature standards[3], [4], [5].

MetricRobinson-Gabriel (Classical)van Leusen (Classical)Pd-Catalyzed C–H Activation (Modern)
Typical Yields 50% – 85%60% – 90%70% – 95%
Primary Substitution 2,5-Disubstituted5-Substituted or 4,5-DisubstitutedC2 or C5 Arylation/Alkylation
Reaction Conditions Harsh (Strong Acids, High Heat)Mild (Weak Base, Reflux)Moderate to Harsh (Transition Metal, 110°C)
Atom Economy Moderate (Generates H₂O)Moderate (Generates TosOH)High (Generates HX salt)
Functional Group Tolerance Low (Acid-sensitive groups degrade)High (Tolerates many functional groups)Very High (Late-stage functionalization)
Cost & Scalability Low cost, highly scalableTosMIC is relatively expensiveHigh cost (Pd/Rh catalysts, ligands)
Conclusion

While classical methods like the Robinson-Gabriel and van Leusen syntheses remain foundational for constructing the oxazole core from acyclic precursors, they are often limited by harsh conditions or specific substitution patterns. Modern C–H activation strategies offer unparalleled precision for late-stage functionalization, allowing researchers in drug development to rapidly generate oxazole libraries without de novo ring synthesis. The choice of methodology should be dictated by the target molecule's complexity, the availability of starting materials, and scale-up economics.

References
  • Zhao, et al. "Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis". Molecules (MDPI), 2020.[Link]

  • Roger, J., et al. "Recent advances in direct C–H arylation: Methodology, selectivity and mechanism in oxazole series". Beilstein Journal of Organic Chemistry, 2011.[Link]

  • Scribd Contributors. "5-Iii) Sem 4 | PDF - Mechanism of Robinson-Gabriel Synthesis". Scribd. [Link]

Validation

A Senior Application Scientist's Guide to Parallel Amide Synthesis: Evaluating 2-Methyloxazole-5-carbonyl chloride

In the landscape of high-throughput chemistry and drug discovery, the rapid and efficient synthesis of compound libraries is paramount. Parallel synthesis, a cornerstone of this effort, relies on robust, high-yielding ch...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of high-throughput chemistry and drug discovery, the rapid and efficient synthesis of compound libraries is paramount. Parallel synthesis, a cornerstone of this effort, relies on robust, high-yielding chemical reactions that can be performed simultaneously across a multitude of substrates.[1] Among the most frequent transformations in medicinal chemistry is the formation of the amide bond, a scaffold central to countless biologically active molecules.[2][3]

This guide provides an in-depth comparison of 2-Methyloxazole-5-carbonyl chloride as a building block in parallel amide synthesis. We will explore the rationale for its use, compare its performance to common alternatives, and provide a validated experimental protocol for its application.

The Strategic Value of the 2-Methyloxazole Scaffold

The choice of a core scaffold in library synthesis is a critical design element. The oxazole ring, a five-membered heterocycle, is a privileged structure in medicinal chemistry.[4] Its value stems from several key properties:

  • Bioisosterism: The oxazole motif can act as a bioisostere for esters and amides, offering a similar spatial arrangement and hydrogen bonding capability but with potentially improved metabolic stability and pharmacokinetic properties.[4][5]

  • Biological Activity: Oxazole derivatives have demonstrated a wide spectrum of biological activities, including antibacterial, anticancer, and anti-inflammatory properties.[4][5][6] The well-known antibiotic Linezolid, for instance, features an oxazolidinone core, a related saturated scaffold.[5]

  • Synthetic Tractability: As this guide will demonstrate, functionalized oxazoles like 2-Methyloxazole-5-carbonyl chloride are reactive building blocks suitable for creating diverse libraries.[7]

By using 2-Methyloxazole-5-carbonyl chloride, researchers can efficiently generate libraries of compounds that incorporate this valuable pharmacophore, increasing the probability of identifying novel drug candidates.

The Chemistry of Acylation: Acyl Chlorides vs. Coupling Reagents

The synthesis of an amide bond from a carboxylic acid and an amine is a condensation reaction. In parallel synthesis, this transformation is typically achieved using one of two primary strategies: activation of the carboxylic acid to an acyl chloride or in-situ activation using a coupling reagent.

  • Acyl Chlorides: These are among the most reactive derivatives of carboxylic acids.[8] Their high electrophilicity ensures a rapid and often irreversible reaction with amines to form the desired amide.[8][9] This high reactivity is ideal for high-throughput settings where speed and high conversion are essential. However, acyl chlorides are sensitive to moisture and their high reactivity can be incompatible with sensitive functional groups.[1][8] The reaction also generates HCl, which must be neutralized with a non-nucleophilic base.[8]

  • Coupling Reagents: Reagents like carbodiimides (e.g., DCC, EDC) or uronium/aminium salts (e.g., HATU, HBTU) activate carboxylic acids in the reaction mixture.[10][11] This approach is milder, making it suitable for a broader range of substrates, including those with delicate functional groups.[11][12] The trade-offs include the higher cost of the reagents and the generation of byproducts that must be removed during purification.

2-Methyloxazole-5-carbonyl chloride falls into the first category, offering the distinct advantages of high reactivity and a simplified reaction setup.

Experimental Workflow: Parallel Amidation

The following protocol details a robust method for the parallel synthesis of an amide library using 2-Methyloxazole-5-carbonyl chloride in a 96-well plate format. This self-validating system is designed for efficiency and reproducibility.

Workflow Diagram

G cluster_prep 1. Reagent Preparation cluster_reaction 2. Reaction Assembly (96-Well Plate) cluster_workup 3. Workup & Purification cluster_analysis 4. Analysis prep_amine Prepare Amine Stock Solutions (in DCM or THF) add_amine Dispense Amine Solutions (1 per well) prep_amine->add_amine prep_acyl Prepare 2-Methyloxazole-5-carbonyl chloride Stock Solution (in DCM) add_acyl Dispense Acyl Chloride Solution prep_acyl->add_acyl prep_base Prepare Base Stock Solution (e.g., Triethylamine in DCM) add_base Dispense Base Solution prep_base->add_base add_amine->add_acyl add_acyl->add_base seal_react Seal Plate and React (e.g., 2-4h at room temp) add_base->seal_react quench Quench with Aqueous NaHCO₃ seal_react->quench extract Liquid-Liquid Extraction (e.g., using a phase separator plate) quench->extract dry Dry Organic Layer (e.g., pass through Na₂SO₄) extract->dry evaporate Evaporate Solvent dry->evaporate analyze Analyze Purity & Confirm Identity (LC-MS) evaporate->analyze G start Start: Need to Synthesize Amide Library q1 Is the amine substrate sensitive (e.g., contains other nucleophilic groups)? start->q1 reagent_coupling Use a Milder Method: Carboxylic Acid + Coupling Reagent (e.g., HATU) q1->reagent_coupling Yes reagent_acyl An Acyl Chloride is Suitable q1->reagent_acyl No q2 Is the oxazole scaffold desired for its medicinal chemistry properties? reagent_acyl->q2 reagent_methyloxazole Choose: 2-Methyloxazole-5-carbonyl chloride q2->reagent_methyloxazole Yes reagent_generic Choose a Generic Acyl Chloride: (e.g., Benzoyl Chloride) q2->reagent_generic No

Sources

Safety & Regulatory Compliance

Safety

2-Methyloxazole-5-carbonyl Chloride: Operational Guide for Safe Handling and Disposal

Executive Summary As a Senior Application Scientist working closely with drug development professionals, I frequently encounter operational challenges regarding the safe scale-up and disposal of highly reactive heterocyc...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

As a Senior Application Scientist working closely with drug development professionals, I frequently encounter operational challenges regarding the safe scale-up and disposal of highly reactive heterocyclic building blocks. 2-Methyloxazole-5-carbonyl chloride is a potent acylating agent used extensively in the synthesis of oxazole-containing pharmaceuticals. However, its terminal acid chloride functional group presents significant logistical and safety hazards.

Improper disposal—specifically, direct exposure to water—leads to violent hydrolysis, rapid hydrogen chloride (HCl) gas evolution, and potential container rupture. This guide provides a self-validating, step-by-step Standard Operating Procedure (SOP) for the safe quenching and disposal of 2-methyloxazole-5-carbonyl chloride, ensuring both scientific integrity and laboratory safety.

Mechanistic Rationale: The Chemistry of Quenching

The core principle of acid chloride disposal is controlled solvolysis . We must convert the highly reactive acyl chloride into a stable, less reactive species (an ester) while actively managing the exothermic release of energy and toxic HCl gas.

Direct addition of water to 2-methyloxazole-5-carbonyl chloride is a critical operational error. The nucleophilic attack of water on the carbonyl carbon is unhindered and violently exothermic. Instead, we utilize a sterically hindered alcohol, such as isopropanol, to perform a controlled esterification. This choice slows the reaction kinetics, moderates the exotherm, and allows for the safe, gradual venting of HCl gas before final aqueous neutralization. Developing rigorous, step-by-step SOPs for such high-risk chemical processes is a foundational requirement for academic and industrial laboratory safety, as it provides control over thermal instability to prevent runaway events[1].

Quantitative Data: Quenching Agent Comparison

To illustrate the causality behind our experimental choices, the following table summarizes the kinetic and thermodynamic profiles of common quenching agents when reacted with acid chlorides.

Quenching AgentRelative Exothermicity (ΔH)HCl Gas Evolution RateSafety ProfileOperational Recommendation
Water (H₂O) Very HighViolent / ExplosivePoorDO NOT USE directly on neat chemical.
Methanol (MeOH) HighRapidModerateUse only with extreme caution and ice-bath cooling.
Ethanol (EtOH) ModerateSteadyGoodStandard choice for small-scale (<10 g) quenching.
Isopropanol (iPrOH) LowSlow / ControlledExcellentPreferred for scale-up and general disposal.
Step-by-Step Disposal Protocol

The following methodology is a self-validating system designed to mitigate thermal runaway and exposure risks. When scaling up the disposal of reactive intermediates, quenching reactions must be approached with special care, allowing the system to cool and taking time to analyze the separated layers[2]. All procedures must be conducted inside a certified chemical fume hood.

Phase 1: Preparation & PPE
  • Don appropriate PPE: Nitrile gloves (double-gloved), a flame-resistant lab coat, chemical splash goggles, and a face shield.

  • Prepare the workspace: Ensure the fume hood is clear of incompatible chemicals (e.g., strong bases, oxidizers, and water sources). Verify that an emergency eyewash and safety shower are accessible.

Phase 2: Controlled Solvolysis (Quenching)
  • Dilution: Transfer the 2-methyloxazole-5-carbonyl chloride waste into a round-bottom flask equipped with a magnetic stir bar. Dilute the waste with an inert, dry organic solvent (e.g., dry tetrahydrofuran or toluene) at a ratio of 1:5 (waste to solvent). Causality: The inert solvent acts as a thermal heat sink to absorb the impending exotherm.

  • Cooling: Submerge the flask in an ice-water bath (0°C) and begin gentle stirring.

  • Dropwise Quenching: Equip the flask with an addition funnel. Slowly, dropwise, add cold isopropanol (at least 3 molar equivalents relative to the acid chloride).

  • Venting: Leave the system open to the fume hood exhaust to safely vent the evolving HCl gas. Never seal the container during this step. Stir the mixture for 1-2 hours at room temperature until all gas evolution ceases.

Phase 3: Neutralization & Phase Separation
  • Neutralization: Once the esterification is complete, slowly add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) dropwise to the stirring mixture. Continue addition until the aqueous layer reaches a pH of 7-8 (verify with pH paper). Causality: This step neutralizes the dissolved HCl and any residual carboxylic acid, preventing acidic degradation of waste containers.

  • Phase Separation: Transfer the biphasic mixture to a separatory funnel. Allow the layers to separate completely.

Phase 4: Waste Segregation
  • Aqueous Waste: Drain the neutralized lower aqueous layer into a designated, properly labeled "Aqueous Basic Waste" container.

  • Organic Waste: Drain the upper organic layer (containing the inert solvent and the newly formed isopropyl 2-methyloxazole-5-carboxylate) into a designated "Halogenated Organic Waste" or "Non-Halogenated Organic Waste" container, depending on the initial dilution solvent used.

  • Documentation: Record the disposal in the laboratory's chemical waste log in accordance with institutional guidelines and the framework established by[3].

Workflow Visualization

The following diagram illustrates the logical progression of the disposal protocol, highlighting the critical separation of the quenching and neutralization phases.

G A 2-Methyloxazole-5-carbonyl chloride Waste B Dilution in Inert Solvent (e.g., Dry THF/Toluene) A->B Step 1 C Dropwise Quenching (Cold Isopropanol) B->C Step 2 D Vent HCl Gas (Fume Hood Exhaust) C->D Byproduct E Neutralization (Sat. NaHCO3 aq) C->E Step 3 F Phase Separation E->F Step 4 G Aqueous Waste (pH 7-8) F->G Aqueous Layer H Organic Waste (Ester + Solvent) F->H Organic Layer

Workflow for the controlled quenching and disposal of 2-Methyloxazole-5-carbonyl chloride.

References
  • Title: Generating Standard Operating Procedures for the Manipulation of Hazardous Chemicals in Academic Laboratories Source: ACS Chemical Health & Safety URL: [Link]

  • Title: Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards Source: National Academies Press (National Research Council) URL: [Link]

  • Title: Scale-Up Reaction Safety Source: University of Illinois Division of Research Safety URL: [Link]

Sources

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